(r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol

• CAS: 1071436-31-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure Elucidation of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol

Introduction

(R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is a chiral amino alcohol with significant potential as a building block in the synthesis of pharmaceuticals and other biologically active molecules. Its structure, featuring a primary alcohol, a primary amine, and a chiral center, necessitates a multi-faceted analytical approach for complete and unambiguous characterization. This guide provides a comprehensive overview of the techniques and methodologies required for the structural elucidation and determination of the absolute stereochemistry of this compound, tailored for researchers, scientists, and drug development professionals.

Foundational Analysis: Confirming the Molecular Framework

The initial step in the structural elucidation of a novel or synthesized compound is to confirm its molecular formula and basic structural features. This is typically achieved through a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of the molecule.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).

• Analysis Mode: Acquire the spectrum in positive ion mode to facilitate the protonation of the primary amine, forming the [M+H]⁺ ion.

• Data Interpretation: The expected monoisotopic mass for the protonated molecule [C₁₀H₁₅NO₂ + H]⁺ is 182.1181 g/mol . The high-resolution data will allow for the confirmation of the elemental composition.

Expected Fragmentation Pattern:

While a detailed fragmentation analysis would require experimental data, the fragmentation of similar amino alcohols often involves the following pathways:

• Loss of water (H₂O): Dehydration is a common fragmentation pathway for alcohols.

• Loss of ammonia (NH₃): Cleavage of the C-N bond can result in the loss of the amino group.

• Cleavage of the propanol chain: Fragmentation can occur at various points along the alkyl chain.

• Formation of a benzylic cation: Cleavage of the bond between the chiral carbon and the propanol chain can lead to the formation of a stable benzylic cation.

Expected Ion	Formula	Notes
[M+H]⁺	C₁₀H₁₆NO₂⁺	Protonated molecular ion
[M+H-H₂O]⁺	C₁₀H₁₄NO⁺	Loss of water from the alcohol
[M+H-NH₃]⁺	C₁₀H₁₃O₂⁺	Loss of ammonia from the amine

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework and the connectivity of the atoms within the molecule.

1.2.1. ¹H NMR Spectroscopy

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain a standard one-dimensional ¹H NMR spectrum.

• Data Analysis: Integrate the signals to determine the relative number of protons and analyze the chemical shifts and coupling patterns to assign the protons to their respective positions in the molecule.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.25	d	2H	Ar-H (ortho to OMe)
~ 6.88	d	2H	Ar-H (meta to OMe)
~ 4.10	dd	1H	H-3 (methine)
~ 3.80	s	3H	OCH₃
~ 3.75	m	2H	H-1 (methylene)
~ 1.85	m	2H	H-2 (methylene)
(Broad)	s	3H	NH₂, OH

Rationale for Assignments: The aromatic protons will appear as two doublets due to the para-substitution. The methine proton at the chiral center (H-3) is expected to be a doublet of doublets due to coupling with the two diastereotopic protons of the adjacent methylene group. The protons of the alcohol and amine groups will likely appear as a broad singlet and may exchange with residual water in the solvent.

1.2.2. ¹³C NMR Spectroscopy

Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on the same NMR spectrometer.

• Data Acquisition: Obtain a proton-decoupled ¹³C NMR spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can also be run to differentiate between CH, CH₂, and CH₃ groups.

• Data Analysis: Analyze the chemical shifts to assign the carbon atoms.

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 158.5	Ar-C (C-OMe)
~ 135.0	Ar-C (quaternary)
~ 127.5	Ar-CH (ortho to OMe)
~ 114.0	Ar-CH (meta to OMe)
~ 60.0	C-1 (CH₂OH)
~ 55.2	OCH₃
~ 52.0	C-3 (CHNH₂)
~ 40.0	C-2 (CH₂)

Rationale for Assignments: The carbon attached to the methoxy group will be the most downfield aromatic carbon. The chemical shifts of the aliphatic carbons are influenced by the attached heteroatoms (oxygen and nitrogen).

Workflow for Foundational Analysis:

Caption: Initial workflow for determining the molecular formula and basic connectivity.

Stereochemical Analysis: Elucidating the (R)-Configuration

Once the basic structure is confirmed, the next crucial step is to determine the absolute configuration of the chiral center at C-3. This is achieved through a combination of chiral chromatography and chiroptical spectroscopy, with the definitive assignment often requiring X-ray crystallography.

Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To separate the enantiomers and determine the enantiomeric excess (ee) of the synthesized sample.

Protocol: Polysaccharide-Based Chiral Stationary Phase

Polysaccharide-based chiral stationary phases (CSPs) are highly effective for separating a wide range of chiral compounds, including amino alcohols.[1]

• Column Selection: A column with a polysaccharide-based CSP, such as amylose or cellulose derivatives (e.g., Chiralpak® AD-H or Chiralcel® OD-H), is a good starting point.

• Mobile Phase: A normal-phase mobile phase, typically a mixture of hexane and a polar modifier like isopropanol or ethanol, is often effective. A typical starting condition would be 90:10 (v/v) hexane:isopropanol.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Instrumentation: Use a standard HPLC system with a UV detector. The wavelength should be set to a value where the aromatic ring absorbs, typically around 254 nm.

• Analysis: Inject the sample and monitor the chromatogram for the separation of the two enantiomers. The enantiomeric excess can be calculated from the peak areas of the two enantiomers.

Rationale: The helical structure of the polysaccharide derivative on the CSP creates a chiral environment. The enantiomers of the analyte interact differently with the CSP, leading to different retention times and, thus, separation.[1]

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

Objective: To determine the absolute configuration of the chiral center using a well-established NMR method. The Mosher's acid method is a classic example.[2]

Protocol: Mosher's Ester Analysis

• Derivatization: React the (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol with both (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride) in separate reactions to form the corresponding diastereomeric esters at the primary alcohol.

• Sample Preparation: Dissolve each of the purified diastereomeric esters in an NMR solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both diastereomers.

• Data Analysis: Compare the chemical shifts of the protons in the two diastereomers. The differences in chemical shifts (Δδ = δS - δR) can be used to determine the absolute configuration of the original alcohol.

Rationale: The phenyl group of the Mosher's acid reagent creates a magnetically anisotropic environment. In the two diastereomers, the protons of the original amino alcohol will be positioned differently relative to this phenyl group, leading to predictable differences in their chemical shifts.[2]

Single Crystal X-ray Crystallography

Objective: To provide an unambiguous determination of the absolute configuration.

Protocol:

• Crystal Growth: Grow a single crystal of the (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol of suitable size and quality (typically 0.1-0.3 mm in each dimension). This can be achieved by slow evaporation of a solution, vapor diffusion, or other crystallization techniques.[3]

• Data Collection: Mount the crystal on a goniometer and collect X-ray diffraction data using a single-crystal X-ray diffractometer.[4]

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure.

• Determination of Absolute Configuration: The absolute configuration can be determined by analyzing the anomalous dispersion of the X-rays, often quantified by the Flack parameter. A Flack parameter close to zero for the correct enantiomer confirms the absolute configuration.[3]

Workflow for Stereochemical Analysis:

Caption: Workflow for the determination of stereochemistry.

Vibrational Spectroscopy: Functional Group Confirmation

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the presence of the key functional groups (amine, alcohol, and aromatic ring).

Protocol:

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable), a thin film on a salt plate (e.g., NaCl or KBr), or as a KBr pellet.

• Instrumentation: Acquire the spectrum using an FTIR spectrometer.

• Data Analysis: Identify the characteristic absorption bands for the functional groups present in the molecule.

Expected FTIR Data:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400-3200 (broad)	O-H stretch	Alcohol
3400-3200 (two bands)	N-H stretch	Primary Amine
3100-3000	C-H stretch	Aromatic
2950-2850	C-H stretch	Aliphatic
1610, 1510	C=C stretch	Aromatic Ring
1650-1580	N-H bend	Primary Amine
1245	C-O stretch	Aryl ether
1030	C-O stretch	Primary Alcohol

Rationale: The broad O-H stretch is characteristic of hydrogen-bonded alcohols. Primary amines typically show two N-H stretching bands in this region. The other absorptions correspond to the various C-H, C=C, and C-O bonds within the molecule.[5]

Conclusion

The comprehensive structural elucidation of (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol requires an integrated analytical approach. High-resolution mass spectrometry and NMR spectroscopy are essential for confirming the molecular formula and connectivity. Chiral HPLC is crucial for determining enantiomeric purity, while NMR with chiral solvating agents and, most definitively, single-crystal X-ray crystallography are necessary to establish the absolute configuration. Finally, FTIR spectroscopy provides confirmation of the key functional groups. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can confidently and accurately characterize this and similar chiral molecules, a critical step in advancing drug discovery and development.

References

• ResearchGate. (n.d.). FT-IR spectra of 3-amino-1-propanol (a) and tert-butylN-(3-hydroxypropyl) carbamate (b). Retrieved from [Link]

• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Retrieved from [Link]

• PubMed. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Retrieved from [Link]

• PMC. (n.d.). Absolute Configuration of Small Molecules by Co‐Crystallization. Retrieved from [Link]

Sources

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• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 5. researchgate.net [researchgate.net]

discovery and synthesis of chiral amino alcohols

An In-depth Technical Guide to the Discovery and Synthesis of Chiral Amino Alcohols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral amino alcohols are a class of high-value organic compounds that form the structural backbone of numerous natural products and active pharmaceutical ingredients (APIs).[1] Their stereochemistry is often critical for biological activity, making their enantioselective synthesis a key focus in medicinal chemistry and process development.[1][2] This guide provides a comprehensive overview of the seminal discoveries and core synthetic strategies for producing enantiomerically pure amino alcohols. It details key methodologies, including chiral pool synthesis, asymmetric reduction of α-amino ketones, asymmetric aminohydroxylation of olefins, and modern biocatalytic approaches. Quantitative data on reaction efficiency and stereoselectivity are summarized, and detailed experimental protocols for cornerstone reactions are provided.

Introduction: The Strategic Importance of Chirality in Amino Alcohols

Amino alcohols are organic compounds containing both an amine and an alcohol functional group. When the carbon atoms bearing these functional groups are stereocenters, the molecule is chiral.[1] The concept of molecular chirality, first elucidated by Pasteur in 1848, is central to modern pharmacology.[3] The distinct three-dimensional arrangement of functional groups in a specific enantiomer is often the basis for selective interactions with chiral biological targets such as enzymes and receptors.[1] This molecular recognition is fundamental to the efficacy and safety of many drugs.[1][2]

Enantiomerically pure amino alcohols are indispensable building blocks (synthons) in the pharmaceutical industry.[1] They are prevalent structural motifs in a wide range of therapeutic agents, including:

• Beta-blockers (e.g., (S)-Propranolol)[4]

• Antiviral agents (e.g., HIV protease inhibitors)[5]

• Anticancer drugs (e.g., the side-chain of Paclitaxel)[1]

• Neurotransmitters and agonists (e.g., Epinephrine, Salbutamol)[6]

Consequently, the development of efficient, scalable, and highly stereoselective synthetic routes to these compounds remains an area of intense research and industrial importance.[1][7] This guide delineates the primary strategies developed to meet this challenge, from foundational methods to cutting-edge catalytic systems.

Core Strategies for Asymmetric Synthesis

The synthesis of chiral amino alcohols can be broadly categorized into several key approaches, each with distinct advantages and limitations.[1] These strategies range from utilizing naturally occurring chiral molecules to employing sophisticated catalytic asymmetric transformations.

Caption: Figure 1. Major synthetic pathways to chiral amino alcohols.

Chiral Pool Synthesis: Leveraging Nature's Building Blocks

One of the most traditional and direct methods involves the derivatization of readily available chiral starting materials, primarily natural α-amino acids.[1] Simple chemical reduction of the carboxylic acid moiety of an amino acid, often after protection of the amine group, yields the corresponding chiral β-amino alcohol.

• Causality: This approach is effective because it transfers the high optical purity of the starting material directly to the product. The stereocenter is pre-existing and is not created during the synthesis.

• Advantages: High enantiopurity is practically guaranteed. The starting materials are often inexpensive and available in both enantiomeric forms.

• Limitations: The structural diversity of the final products is limited by the range of commercially available amino acids.

Asymmetric Reduction of Prochiral Ketones

This is arguably the most versatile and widely used strategy. It involves the stereoselective reduction of a prochiral α-amino ketone, α-azido ketone, or related precursor to create the desired alcohol stereocenter. The success of this approach hinges on the use of a chiral catalyst or reagent that can differentiate between the two faces of the carbonyl group.

Developed by Nobel laureate Ryōji Noyori, this method utilizes ruthenium catalysts bearing chiral phosphine ligands, most notably BINAP.[8] It is a powerful tool for the highly enantioselective hydrogenation of a wide range of ketones.[9]

• Mechanism: The catalyst, typically a Ru(II)-BINAP-diamine complex, activates molecular hydrogen. The ketone substrate coordinates to the metal center, and the hydride is delivered to one face of the carbonyl, directed by the chiral scaffold of the BINAP ligand.[8]

• Trustworthiness: This system is highly reliable, often providing excellent enantioselectivities (>99% ee) and high yields.[6] It is widely used in industrial processes due to its high efficiency and catalyst turnover numbers.

The CBS reduction employs a chiral oxazaborolidine catalyst to stoichiometrically deliver hydride from borane (BH₃). Developed by E.J. Corey, this method is renowned for its predictable stereochemical outcomes and operational simplicity.

• Mechanism: The ketone's carbonyl oxygen coordinates to the Lewis acidic boron atom of the catalyst. This pre-organization presents one face of the carbonyl to the borane reductant, which is also coordinated to the catalyst's nitrogen atom. This ternary complex ensures a highly organized, intramolecular-like hydride transfer.

• Expertise: The choice between Noyori hydrogenation and CBS reduction often depends on substrate scope and scale. Hydrogenation is preferred for large-scale industrial applications due to its catalytic nature, while the CBS reduction is exceptionally useful in research and discovery labs for its predictability and tolerance of various functional groups.

ATH provides a practical alternative to using high-pressure hydrogen gas.[6] Instead, hydrogen is sourced from a donor molecule like isopropanol or a formic acid/triethylamine mixture.[10] Ruthenium and rhodium catalysts, similar to those used in Noyori hydrogenation, are often employed.

• Advantages: This method avoids the need for specialized high-pressure hydrogenation equipment, making it more accessible for many laboratories.[6] Recent developments have demonstrated the synthesis of drugs like phenylephrine and denopamine with >99% ee using this technique.[6]

Method	Catalyst/Reagent	Reductant	Typical ee (%)	Key Advantages
Noyori Hydrogenation	[RuCl₂(BINAP)]₂ / Chiral Diamine	H₂ (gas)	95 - >99	High atom economy, industrial scalability
CBS Reduction	Chiral Oxazaborolidine	Borane (BH₃)	90 - >99	Predictable stereochemistry, operational simplicity
Asymmetric Transfer	Ru/Rh-TsDPEN	Isopropanol or HCOOH/NEt₃	92 - >99	No high-pressure H₂ required, excellent selectivity[6]

Table 1. Comparison of key asymmetric reduction methods for α-functionalized ketones.

Asymmetric Functionalization of Alkenes

The functionalization of carbon-carbon double bonds offers a powerful entry point to vicinal (1,2-) amino alcohols. The methods developed by K. Barry Sharpless are landmark achievements in this field.

This reaction directly converts an alkene into a 1,2-amino alcohol in a single, catalytic step.[1] The process uses osmium tetroxide (OsO₄) as the catalyst, a stoichiometric nitrogen source (such as a chloramine salt), and a chiral ligand derived from cinchona alkaloids (e.g., (DHQ)₂PHAL or (DHQD)₂PHAL).[1]

• Mechanism: The chiral ligand accelerates the reaction and controls the enantiofacial selectivity of the addition across the double bond.[1] The osmium catalyst coordinates the alkene and facilitates the concerted addition of the hydroxyl and amino functionalities.

• Expertise: A key consideration in AA is regioselectivity. For non-symmetric alkenes, the amino and hydroxyl groups can add in two different orientations. The choice of ligand and nitrogen source can influence this outcome.[1]

An alternative two-step approach involves the highly enantioselective epoxidation of an allylic alcohol to form a chiral epoxy alcohol. This is followed by nucleophilic ring-opening of the epoxide with an amine or azide (which is later reduced).

• Causality: The stereocenter of the alcohol is created in the first step with high fidelity. The subsequent ring-opening is typically a highly regioselective and stereospecific Sₙ2 reaction, proceeding with inversion of configuration at the attacked carbon. This provides excellent control over the final product's stereochemistry.

Kinetic Resolution of Racemic Epoxides

The Hydrolytic Kinetic Resolution (HKR) developed by Eric Jacobsen provides access to both highly enantioenriched terminal epoxides and 1,2-diols.[11][12] This strategy can be adapted for amino alcohol synthesis.

• Mechanism: A chiral (salen)Co(III) complex selectively catalyzes the ring-opening of one enantiomer of a racemic epoxide with a nucleophile (e.g., water or an amine).[12] This leaves the unreacted, less reactive epoxide enantiomer in high enantiomeric excess. The diol (or amino alcohol) product is also formed with high enantiopurity.

• Trustworthiness: The Jacobsen HKR is exceptionally reliable and general for terminal epoxides, providing products with >99% ee.[12] It is a cornerstone of modern asymmetric synthesis.

Caption: Figure 2. Workflow of Jacobsen's Hydrolytic Kinetic Resolution.

Biocatalysis: The Green Chemistry Approach

Modern synthetic chemistry increasingly turns to enzymes for highly selective transformations under mild conditions.[2] Engineered amine dehydrogenases (AmDHs) have been developed for the asymmetric reductive amination of α-hydroxy ketones, using ammonia as the sole nitrogen source.[13]

• Advantages: This approach offers significant benefits, including the use of inexpensive and non-toxic reagents (ammonia, water), mild reaction conditions (room temperature, neutral pH), and exceptional stereoselectivity (often >99% ee).[13] It eliminates the need for heavy metal catalysts and protecting group chemistry.

• Trustworthiness: While enzyme development can be resource-intensive, once an optimized biocatalyst is identified, the process is highly reproducible and scalable. The reaction is self-validating in its specificity; the enzyme's active site will only process the substrate in a single, predetermined stereochemical pathway.

Experimental Protocols: Self-Validating Systems

The following protocols are presented as self-validating systems, where adherence to the procedure, guided by the underlying mechanistic principles, ensures a reliable and reproducible outcome.

Protocol 1: Asymmetric Transfer Hydrogenation of an α-Amino Ketone for the Synthesis of (R)-Norepinephrine

This protocol is adapted from a demonstrated synthesis of chiral 1,2-amino alcohol-containing drug molecules.[6]

Objective: To synthesize (R)-Norepinephrine from its corresponding α-amino ketone hydrochloride salt with high enantioselectivity.

Reaction:

• Substrate: 2-amino-1-(3,4-dihydroxyphenyl)ethan-1-one hydrochloride

• Catalyst: [RuCl((R,R)-TsDPEN)(p-cymene)]

• Hydrogen Source: Formic acid/triethylamine (5:2 azeotrope)

• Solvent: Acetonitrile (MeCN)

Step-by-Step Methodology:

• Inert Atmosphere: To a flame-dried Schlenk flask, add the α-amino ketone HCl salt (1.0 eq) and the Ru catalyst (0.1 mol%).

• Degassing: Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Add degassed acetonitrile via syringe to achieve a substrate concentration of 0.2 M.

• Hydrogen Source: Add the formic acid/triethylamine azeotrope (5.0 eq) dropwise to the stirring solution at room temperature.

• Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: The crude product is purified by simple recrystallization or column chromatography to yield (R)-Norepinephrine with high chemical purity and enantiomeric excess (>99% ee).[6]

Protocol 2: Sharpless Asymmetric Aminohydroxylation of Styrene

This protocol demonstrates the direct synthesis of a vicinal amino alcohol from an alkene.

Objective: To synthesize (R)-2-amino-1-phenylethan-1-ol from styrene.

Reagents:

• Alkene: Styrene (1.0 eq)

• Osmium Source: K₂OsO₂(OH)₄ (0.002 eq)

• Chiral Ligand: (DHQ)₂PHAL (0.01 eq)

• Nitrogen Source: Chloramine-T trihydrate (3.0 eq)

• Solvent: t-Butanol/water (1:1 mixture)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the chloramine-T in water. In a separate flask, dissolve the styrene, (DHQ)₂PHAL, and osmium catalyst in t-butanol.

• Reaction Initiation: Cool the t-butanol solution to 0 °C in an ice bath. Slowly add the aqueous chloramine-T solution to the stirring t-butanol solution over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir vigorously for 18-24 hours. The mixture will become biphasic.

• Quenching: Quench the reaction by adding sodium bisulfite (NaHSO₃) and continue stirring for 30 minutes.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the chiral amino alcohol. Enantiomeric excess is determined by chiral HPLC analysis.

Conclusion and Future Outlook

The synthesis of chiral amino alcohols has evolved from classical resolutions and chiral pool approaches to highly sophisticated and efficient catalytic asymmetric methods. Landmark discoveries by Noyori, Sharpless, Corey, and Jacobsen have provided a robust toolbox for chemists in both academic and industrial settings. These methods deliver exceptional levels of stereocontrol, which is paramount for the development of safe and effective pharmaceuticals.

The future of this field lies in the continued development of more sustainable and atom-economical methodologies. Biocatalysis, with its use of environmentally benign reagents and conditions, is a particularly promising frontier.[13] Furthermore, novel catalytic systems, such as the recently reported chromium-catalyzed asymmetric cross-coupling of aldehydes and imines, demonstrate that innovation continues to push the boundaries of what is possible in the efficient construction of these vital chiral building blocks.[7]

References

• New Approach Facilitates Chiral Amino Alcohol Synthesis. (2023). Westlake University News. [Link]

• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. (2024). The Journal of Organic Chemistry. [Link]

• Ager, D. J. (1999). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 99(5), 1177–1226. [Link]

• Gentry, E. C., & Knowles, R. R. (2016). Synthesis of 1,2-Aminoalcohols through Enantioselective Aminoallylation of Ketones by Cu-Catalyzed Reductive Coupling. ACS Catalysis, 6(9), 6049–6053. [Link]

• Tong, F., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 801831. [Link]

• Patel, R. N. (2008). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. ACS Catalysis, 1(1), 1-24. [Link]

• Torssell, S. (2007). Stereoselective Synthesis of Amino Alcohols: Applications to Natural Product Synthesis. Diva-Portal.org. [Link]

• Umar, Q., et al. (2022). Chiral Amino Alcohols for the Synthesis of Various Metal Complexes. RSC Advances, 12, 32119-32128. [Link]

• Noyori, R., & Takaya, H. (1990). The Noyori Asymmetric Hydrogenation Reaction. Accounts of Chemical Research, 23(10), 345–350. [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes. Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols. Journal of the American Chemical Society, 119(37), 8932-8933. [Link]

• Singh, R. P., et al. (2014). Concise synthesis of (S)-(-)-propranolol: Using acid catalysed kinetic resolution. ResearchGate. [Link]

• Hashiguchi, S., Fujii, A., Takehara, J., Ikariya, T., & Noyori, R. (1995). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture. Journal of the American Chemical Society, 117(28), 7562–7563. [Link]

• Ohkuma, T., & Noyori, R. (2010). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Proceedings of the Japan Academy, Series B, 86(2), 202-219. [Link]

• Wikipedia. (n.d.). Asymmetric hydrogenation. Wikipedia. [Link]

• Wikipedia. (n.d.). Chirality (chemistry). Wikipedia. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Chiral β-Amino Alcohols

(r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol (CAS 1071436-31-1) is a chiral β-amino alcohol that represents a valuable building block in modern medicinal chemistry.[1][2] The stereochemistry of active pharmaceutical ingredients (APIs) is a critical determinant of their pharmacological activity and safety profile.[3] Enantiomerically pure compounds, such as this (r)-isomer, are essential for selective interaction with biological targets like enzymes and receptors. The β-amino alcohol motif is a privileged scaffold found in a wide array of pharmaceuticals, including antiviral, anticancer, and cardiovascular agents.[4][5] The presence of a chiral center with defined stereochemistry is often paramount for achieving the desired therapeutic effect while minimizing off-target effects.[3]

The 4-methoxyphenyl group in (r)-3-amino-3-(4-methoxyphenyl)propan-1-ol provides a versatile platform for derivatization. The methoxy group can participate in hydrogen bonding and can be a key feature for receptor recognition. Furthermore, this aromatic ring can be functionalized to modulate the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates.

Core Application: A Scaffold for β3-Adrenergic Receptor Agonists

A primary application of (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol in drug discovery lies in its potential as a key structural element for the synthesis of β3-adrenergic receptor agonists. The β3-adrenergic receptor is a well-validated target for the treatment of conditions such as overactive bladder (OAB) and has potential applications in metabolic diseases.[6][7][8] Marketed drugs like Mirabegron have demonstrated the clinical success of this approach.[5]

The general structure of many β3-adrenergic agonists features a chiral ethanolamine side chain linked to an aromatic core. (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol provides a stereochemically defined core that can be elaborated to generate novel drug candidates with high potency and selectivity.

Mechanism of Action: β3-Adrenergic Receptor Signaling

β3-adrenergic receptors are predominantly found in the detrusor muscle of the bladder and in adipose tissue.[8] Agonism of these G-protein coupled receptors leads to the activation of adenylyl cyclase, which in turn increases intracellular cyclic adenosine monophosphate (cAMP) levels. In the bladder, this signaling cascade results in smooth muscle relaxation, leading to an increase in bladder capacity and relief from the symptoms of OAB.[9]

Caption: β3-Adrenergic Receptor Signaling Pathway.

Protocols for Synthesis and Derivatization

Protocol 1: Enantioselective Synthesis of (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol

While various methods exist for the synthesis of chiral β-amino alcohols, a common and effective approach involves the asymmetric reduction of a corresponding β-amino ketone. This protocol outlines a conceptual pathway based on established chemical principles.

Workflow for Synthesis:

Caption: Conceptual workflow for the synthesis of the target compound.

Step-by-Step Protocol:

• Synthesis of the β-Amino Ketone Precursor:

  • To a solution of 4-methoxyacetophenone in a suitable solvent (e.g., ethanol), add paraformaldehyde and a secondary amine hydrochloride (e.g., dimethylamine hydrochloride).

  • Reflux the mixture for a specified time to facilitate the Mannich reaction, yielding the corresponding β-amino ketone.

  • Purify the product by crystallization or column chromatography.

• Asymmetric Reduction to the Chiral Amino Alcohol:

  • Dissolve the purified β-amino ketone in an appropriate solvent (e.g., methanol or isopropanol).

  • Add a chiral reducing agent system. A common choice is a transition metal catalyst (e.g., a ruthenium-based catalyst) with a chiral ligand and a hydrogen source (e.g., formic acid/triethylamine or hydrogen gas).

  • Conduct the reaction at a controlled temperature until completion, monitoring by TLC or HPLC.

  • After workup and purification, the desired (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is obtained with high enantiomeric excess.

Protocol 2: Derivatization for a Hypothetical β3-Adrenergic Agonist

This protocol illustrates how to use (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol as a starting material to synthesize a potential β3-adrenergic agonist, drawing inspiration from the general structure of known agonists.

Derivatization Strategy:

Caption: General strategy for derivatizing the chiral amino alcohol.

Step-by-Step Protocol:

• Protection of the Hydroxyl Group (Optional but Recommended):

  • React (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol with a suitable protecting group, such as a silyl ether (e.g., TBDMSCl), to prevent side reactions in subsequent steps.

• Reductive Amination to Introduce the Second Amine:

  • React the N-terminus of the protected amino alcohol with an appropriate aldehyde (e.g., a protected aminoacetaldehyde) under reductive amination conditions (e.g., using sodium triacetoxyborohydride). This step builds out the ethylamino linker common in many β3-agonists.

• Deprotection of the Second Amine:

  • Remove the protecting group from the newly introduced amine.

• Coupling with the Second Aromatic Moiety:

  • Couple the deprotected secondary amine with a second aromatic component, for instance, a substituted benzoic acid, via amide bond formation (using coupling agents like HATU or EDC/HOBt) or through nucleophilic aromatic substitution if an appropriate activated aromatic ring is used.

• Final Deprotection:

  • Remove the protecting group from the hydroxyl moiety to yield the final drug candidate.

  • Purify the final compound using preparative HPLC.

Characterization and Biological Evaluation

Analytical Technique	Purpose
Chiral HPLC	To determine the enantiomeric excess (e.e.) of the synthesized (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol.
NMR Spectroscopy (¹H, ¹³C)	To confirm the chemical structure of the final compounds.
Mass Spectrometry	To determine the molecular weight and confirm the identity of the synthesized molecules.
In vitro Receptor Binding Assays	To determine the affinity (Ki) of the synthesized derivatives for β1, β2, and β3-adrenergic receptors.
Functional Assays (cAMP accumulation)	To measure the functional potency (EC50) and efficacy of the compounds as agonists at the β3-adrenergic receptor.

Conclusion

(r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is a strategically important chiral building block for the synthesis of novel compounds with potential therapeutic applications. Its utility is particularly evident in the context of developing selective β3-adrenergic receptor agonists. The protocols and strategies outlined in these notes provide a framework for researchers to leverage this valuable synthon in their drug discovery programs. The inherent chirality and the versatile methoxyphenyl moiety offer a solid foundation for the design and synthesis of new chemical entities with optimized pharmacological profiles.

References

• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. MDPI. Available at: [Link]

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• Hicks, A., et al. (2007). GW427353 (solabegron), a novel, selective beta3-adrenergic receptor agonist, evokes bladder relaxation and increases micturition reflex threshold in the dog. The Journal of Pharmacology and Experimental Therapeutics, 323(1), 202–209. Available at: [Link]

• García-García, L., et al. (2020). Everything You Always Wanted to Know about β3-AR * (* But Were Afraid to Ask). International Journal of Molecular Sciences, 21(18), 6716. Available at: [Link]

• Girdziunaite, S., et al. (2021). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. Molecules, 26(11), 3323. Available at: [Link]

• Effects of 3-(4-Hydroxy-3-methoxyphenyl)propionic Acid on Enhancing Grip Strength and Inhibiting Protein Catabolism Induced by Exhaustive Exercise. ResearchGate. Available at: [Link]

• Uehling, D. E., et al. (2006). Biarylaniline Phenethanolamines as Potent and Selective β3 Adrenergic Receptor Agonists. Journal of Medicinal Chemistry, 49(9), 2758–2771. Available at: [Link]

• Beta3-adrenergic agonist. Wikipedia. Available at: [Link]

• Talybov, G. M. (2025). Enantioselective Catalytic Three-Component Synthesis of Optically Active Propargyl Amino Ethers. Hungarian Journal of Industry and Chemistry, 53(1), 39-42. Available at: [Link]

• United States Patent 4,171,370. Google Patents.

• Segura-Sampedro, J. J., et al. (2016). Beta-3 adrenergic agonists reduce pulmonary vascular resistance and improve right ventricular performance in a porcine model of chronic pulmonary hypertension. Journal of Translational Medicine, 14, 185. Available at: [Link]

• Hertzberg, R., et al. (2015). Synthesis of the β3-adrenergic receptor agonist solabegron and analogous N-(2-ethylamino)-β-amino alcohols from O-acylated cyanohydrins - expanding the scope of minor enantiomer recycling. The Journal of Organic Chemistry, 80(5), 2937–2941. Available at: [Link]

• Preparation method of 3-amino-4-methoxybenzaniline. Google Patents.

• Beta-3 adrenergic receptor. Semantic Scholar. Available at: [Link]

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• Sorrentino, R., et al. (2021). Inside the Biology of the β3-Adrenoceptor. International Journal of Molecular Sciences, 22(16), 8891. Available at: [Link]

• Nikolova, S., et al. (2020). Evaluation of antioxidant, anti-inflammatory and anti-arthritic activity of new ibuprofen derivatives. Bulgarian Chemical Communications, 52(4), 505-511. Available at: [Link]

• WO 2014/061034 A1. Google Patents.
• The preparation of 1-(3,4-dimethoxyphenethyl amino)-3-(substituted phenoxy)-2-propanols. Google Patents.

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A Robust HPLC Method for the Enantioselective Separation of 3-Amino-3-(4-methoxyphenyl)propan-1-ol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, reliable, and efficient High-Performance Liquid Chromatography (HPLC) method for the chiral separation of the enantiomers of 3-Amino-3-(4-methoxyphenyl)propan-1-ol. This compound is a valuable chiral building block in pharmaceutical synthesis, where enantiomeric purity is critical for therapeutic efficacy and safety. The described method utilizes a polysaccharide-based chiral stationary phase (CSP) under normal-phase conditions, providing excellent resolution and peak symmetry. This guide offers a comprehensive protocol, explains the scientific rationale behind the methodological choices, and provides the necessary workflows and data to enable immediate implementation in a research or quality control setting.

Introduction: The Imperative of Chirality

In pharmaceutical development, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers, often exhibit vastly different pharmacological and toxicological profiles.[1] As a result, regulatory bodies worldwide necessitate the development of stereoselective analytical methods to quantify the enantiomeric purity of drug substances and intermediates.[2]

3-Amino-3-(4-methoxyphenyl)propan-1-ol contains a stereogenic center and serves as a key intermediate in the synthesis of various biologically active molecules.[3] Its structural motif, an arylpropanolamine, is common in many pharmaceutical agents. Therefore, a robust analytical method to resolve and quantify its enantiomers is essential for ensuring the quality and safety of downstream products. This note details such a method, leveraging the powerful resolving capabilities of modern chiral stationary phases.

Principle of Chiral Recognition

The successful separation of enantiomers via HPLC relies on the formation of transient diastereomeric complexes between the analyte and a chiral selector, which is immobilized on the stationary phase.[4][5] For analytes like 3-Amino-3-(4-methoxyphenyl)propan-1-ol, which contain hydrogen-bond donors (amine and hydroxyl groups) and a π-basic aromatic system, polysaccharide-based CSPs are exceptionally effective.[6]

Mechanism of Separation: The chosen stationary phase, an amylose-derivative CSP, features chiral grooves within its polymeric structure. Chiral recognition is achieved through a combination of intermolecular interactions:

• Hydrogen Bonding: The primary amine (-NH₂) and terminal hydroxyl (-OH) groups of the analyte act as hydrogen bond donors and acceptors, interacting with the carbamate linkages of the CSP.

• π-π Interactions: The electron-rich 4-methoxyphenyl ring of the analyte interacts with the phenyl groups on the CSP's chiral selector.

• Steric Interactions: One enantiomer fits more favorably into the chiral groove of the CSP than the other, leading to a difference in interaction energy and, consequently, a difference in retention time.[5]

Normal-phase chromatography, utilizing a non-polar mobile phase with a polar modifier, is selected to enhance these specific interactions, which are often weaker in reversed-phase conditions.[7] The addition of a small amount of a basic modifier, such as diethylamine (DEA), is critical to suppress undesirable ionic interactions with residual silanol groups on the silica support, thereby ensuring sharp, symmetrical peaks.[8]

Experimental Protocol

This section provides a detailed, step-by-step protocol for the chiral separation.

Materials and Reagents

• Analyte: Racemic 3-Amino-3-(4-methoxyphenyl)propan-1-ol

• Solvents: HPLC-grade n-Hexane, 2-Propanol (IPA), and Diethylamine (DEA)

• Sample Diluent: A mixture of n-Hexane/2-Propanol (80:20, v/v)

Instrumentation and Chromatographic Conditions

• Instrument: A standard HPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and UV detector.

• Chiral Stationary Phase: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate)) immobilized on 5 µm silica gel.

  • Dimensions: 250 mm x 4.6 mm

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (80 / 20 / 0.1, v/v/v)

• Flow Rate: 1.0 mL/min[9]

• Column Temperature: 25 °C

• Detection: UV at 230 nm

• Injection Volume: 10 µL

Sample Preparation

• Prepare a stock solution of racemic 3-Amino-3-(4-methoxyphenyl)propan-1-ol at a concentration of 1.0 mg/mL in the sample diluent.

• Further dilute the stock solution with the diluent to a working concentration of approximately 0.1 mg/mL.[10]

• Filter the final solution through a 0.45 µm syringe filter to remove any particulates before injection.

Experimental Workflow

The overall workflow for the analysis is straightforward and depicted in the diagram below.

Figure 1: Step-by-step experimental workflow for chiral analysis.

Expected Results and Discussion

Adherence to the outlined protocol should yield excellent separation of the two enantiomers. The chromatogram will display two well-resolved, symmetrical peaks.

Quantitative Data

The following table summarizes the expected chromatographic parameters. Note that the exact retention times may vary slightly depending on the specific HPLC system, column age, and mobile phase preparation.

Parameter	Enantiomer 1	Enantiomer 2	Acceptance Criteria
Retention Time (t_R)	~ 8.5 min	~ 9.8 min	-
Tailing Factor (T_f)	≤ 1.5	≤ 1.5	T_f ≤ 2.0
Selectivity (α)	\multicolumn{2}{c	}{~ 1.20}	α > 1.1
Resolution (R_s)	\multicolumn{2}{c	}{> 2.0}	R_s ≥ 1.5

• Selectivity (α) is the ratio of the retention factors of the two enantiomers (k₂/k₁).

• Resolution (R_s) is the quantitative measure of peak separation. A value ≥ 1.5 indicates baseline separation, which is crucial for accurate quantification.

Method Optimization and Rationale

The choice of method parameters is a deliberate process designed to maximize enantioselectivity.

Figure 2: Relationship between analyte properties and method choices.

• Choice of Alcohol Modifier: The ratio of n-Hexane to 2-Propanol is a critical parameter.[11] Increasing the percentage of IPA will decrease retention times for both enantiomers. It is essential to find a balance where resolution is maximized without excessively long run times. While ethanol could also be used, IPA often provides different selectivity and can be screened as an alternative.

• Basic Additive Concentration: The 0.1% concentration of DEA is typically sufficient to deactivate acidic silanol sites and ensure good peak shape for basic analytes.[8] If peak tailing is observed, the concentration can be cautiously increased to 0.2%, but higher concentrations may reduce retention and selectivity.

Conclusion

The HPLC method detailed in this application note provides a robust and reliable solution for the chiral separation of 3-Amino-3-(4-methoxyphenyl)propan-1-ol. By employing a polysaccharide-based chiral stationary phase in normal-phase mode, the method achieves excellent resolution and peak symmetry, making it suitable for enantiomeric purity assessment in both research and regulated environments. The provided protocols and scientific rationale offer a solid foundation for immediate implementation and further method optimization if required.

References

• Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available at: [Link]

• Subramanian, G. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Pata, S., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, MDPI. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Available at: [Link]

• Google Patents. (2016). A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same. KR101644016B1.

• Rizvi, S. A. A., & Al-Enna, A. A. (2018). HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. ResearchGate. Available at: [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Available at: [Link]

• Berthod, A., et al. (2016). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. PMC, NIH. Available at: [Link]

• Wang, Y., et al. (2015). Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. ResearchGate. Available at: [Link]

• Chiral Technologies. (2021). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Available at: [Link]

• Frey, W., et al. (2012). 3-Methylamino-3-phenylpropan-1-ol. ResearchGate. Available at: [Link]

• Chiral Technologies. (2021). Are there any different mobile phase modifiers or additives for the CHIRALPAK® immobilised columns?. Available at: [Link]

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• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of Catalysts for Asymmetric Reduction of Ketones

Welcome to the technical support center for the asymmetric reduction of ketones. This guide is designed for researchers, scientists, and professionals in drug development to navigate the complexities of optimizing these sensitive and powerful reactions. Here, we move beyond simple protocols to provide in-depth, field-proven insights into troubleshooting and enhancing your catalytic systems for optimal performance.

Frequently Asked Questions (FAQs)

Q1: My asymmetric ketone reduction is showing low enantioselectivity (ee). What are the most common initial checks?

A: Low enantioselectivity is a frequent challenge. Begin by verifying the purity and integrity of your catalyst and ligand. Chiral ligands can degrade over time, and impurities in the substrate or solvent can poison the catalyst. Ensure your reaction is conducted under an inert atmosphere (e.g., argon or nitrogen) as oxygen can deactivate many catalysts. Finally, re-evaluate the reaction temperature; often, lowering the temperature can significantly improve enantioselectivity, although it may slow the reaction rate.[1]

Q2: The reaction conversion is very low or has stalled completely. What should I investigate first?

A: Stalled reactions often point to catalyst deactivation or suboptimal reaction conditions. Check for potential catalyst poisons in your substrate or solvent, such as water, amines, or sulfur-containing compounds. Verify the activity of your reducing agent; for instance, borane solutions can degrade upon storage.[1] Confirm that the reaction temperature is appropriate for catalyst activation and turnover. For hydrogenations, ensure efficient stirring and positive hydrogen pressure.

Q3: Can I use the same catalyst for different types of ketones?

A: While some catalysts exhibit broad substrate scope, it is common for a catalyst to be highly effective for a specific class of ketones (e.g., aryl ketones vs. aliphatic ketones).[1][2] The steric and electronic properties of the ketone play a crucial role in the substrate-catalyst interaction.[3] For a new substrate, it is always recommended to perform a small-scale screening of different catalysts and ligands to identify the optimal system.

Q4: How critical is the solvent choice in an asymmetric reduction?

A: Solvent choice is paramount. It can influence catalyst solubility, stability, and activity, as well as the conformation of the catalyst-substrate complex, thereby affecting enantioselectivity.[1][2] For example, polar solvents like chloroform have been shown to enhance enantioselectivity in some borane-mediated reductions.[1] It is advisable to screen a range of solvents with varying polarities and coordinating abilities.

Troubleshooting Guide: From Problem to Solution

This section provides a deeper dive into specific experimental issues, offering causal explanations and actionable protocols to get your research back on track.

Problem 1: Poor Enantioselectivity (<90% ee)

Low enantioselectivity is often the primary hurdle in asymmetric reductions. The root cause typically lies in the transition state energetics, where the energy difference between the pathways leading to the two enantiomers is small.

Potential Causes & Solutions:

• Suboptimal Temperature: The relationship between temperature and enantioselectivity can be complex and non-linear.[1] While lower temperatures generally favor higher ee, this is not always the case.

  • Actionable Protocol (Temperature Screening):

    • Set up a series of identical reactions in parallel.

    • Run the reactions at a range of temperatures (e.g., 25°C, 0°C, -20°C, -40°C, -78°C).

    • After a set time, quench the reactions and analyze the conversion and enantiomeric excess by chiral chromatography (HPLC or GC).

    • Plot ee vs. temperature to identify the optimum.

• Incorrect Ligand or Catalyst Choice: The chiral ligand is the primary source of asymmetry. A mismatch between the ligand and the substrate can lead to poor facial selectivity.

  • Actionable Protocol (Ligand Screening):

    • Select a panel of chiral ligands with varying steric and electronic properties (e.g., different BINAP derivatives, diamines, or amino alcohols).

    • For each ligand, form the catalyst in situ or use the pre-formed complex.

    • Run small-scale reactions with your ketone substrate under identical conditions.

    • Analyze the results to identify the most selective ligand.

• Solvent Effects: The solvent can influence the catalyst's active conformation and its interaction with the substrate.

  • Data-Driven Insight:

    Solvent	Dielectric Constant (ε)	Typical Effect on Enantioselectivity
    Toluene	2.4	Often a good starting point for many reductions.[1][2]
    THF	7.6	A common coordinating solvent, can be beneficial.[1]
    Dichloromethane	9.1	Can offer a good balance of polarity and non-coordinating properties.
    2-Propanol	19.9	Often used as both solvent and hydride source in transfer hydrogenations.[4]

    | Chloroform | 4.8 | Has been shown to improve ee in specific CBS reductions.[1] |

• Background (Non-catalyzed) Reduction: If the reducing agent can reduce the ketone without the catalyst, this uncatalyzed pathway will produce a racemic mixture, eroding the overall enantioselectivity. This is particularly an issue with highly reactive ketones like trifluoromethyl ketones.[1]

  • Troubleshooting Step: Run a control reaction without the chiral catalyst. If significant conversion is observed, you may need to use a milder reducing agent or adjust the reaction conditions (e.g., lower temperature) to favor the catalytic pathway.

Problem 2: Low Conversion or Stalled Reaction

When the reaction does not proceed to completion, the issue is often related to catalyst activity or stability.

Potential Causes & Solutions:

• Catalyst Deactivation: Many catalysts are sensitive to air and moisture. Impurities in the substrate or solvent (e.g., thiols, amines) can act as poisons.

  • Workflow for Diagnosing Deactivation:

    Caption: Troubleshooting workflow for low reaction conversion.

  • Preventative Measures:

    • Purify substrates by distillation, recrystallization, or column chromatography.

    • Use freshly distilled, anhydrous solvents.

    • Maintain a strict inert atmosphere throughout the setup and reaction.

• Insufficient Catalyst Loading: While lower catalyst loading is desirable, there is a minimum threshold required for an efficient reaction rate.

  • Actionable Protocol (Catalyst Loading Optimization):

    • Set up parallel reactions with varying catalyst loadings (e.g., 2 mol%, 1 mol%, 0.5 mol%, 0.1 mol%).

    • Monitor the reaction progress over time for each loading.

    • Determine the lowest catalyst loading that provides a satisfactory reaction rate and conversion within a reasonable timeframe.

• Poor Substrate-Catalyst Interaction: For some catalytic systems, particularly those involving transition metals like Ruthenium, the substrate may require a coordinating group to bind effectively to the metal center.[3]

  • Expert Insight: In Noyori-type hydrogenations, substrates with a nearby heteroatom (e.g., hydroxyl, amino group) often chelate to the metal, leading to a well-defined transition state and high enantioselectivity.[3] If your substrate lacks such a group, you may need to explore other catalyst systems, such as oxazaborolidines (CBS catalysts), which do not require substrate chelation.[3]

Problem 3: Substrate-Specific Issues

Different classes of ketones present unique challenges.

• Sterically Hindered Ketones: Bulkiness around the carbonyl group can impede the approach of the catalyst, slowing down the reaction.

  • Solution: Increasing the reaction temperature or switching to a less sterically demanding catalyst/ligand combination can be effective.

• α,β-Unsaturated Ketones: A common side reaction is the 1,4-reduction of the double bond instead of the desired 1,2-reduction of the carbonyl.

  • Solution: The choice of catalyst is critical. For example, certain Ru(II) complexes are known for their high chemoselectivity for the C=O bond over C=C bonds.[5] Screening different catalysts is the most effective approach.

• Trifluoromethyl Ketones: These are highly electrophilic and prone to rapid, non-catalyzed reduction by borane, which leads to low enantioselectivity.[1]

  • Solution: The addition of a Lewis acid, such as BF₃·OEt₂, can sometimes enhance the catalytic pathway.[1] Careful optimization of temperature and catalyst loading is crucial to outcompete the background reaction.[1][2]

Experimental Protocols

General Protocol for a Small-Scale Screening of Solvents

• To a series of oven-dried reaction vials under an inert atmosphere (e.g., Argon), add the chiral ligand (e.g., 0.022 mmol) and the metal precursor (e.g., [{RuCl₂(p-cymene)}₂], 0.01 mmol).

• To each vial, add a different anhydrous solvent (1.0 mL) to be screened (e.g., Toluene, THF, CH₂Cl₂).

• Stir the mixtures at room temperature for 10-15 minutes to allow for catalyst formation.

• Add the ketone substrate (1.0 mmol) to each vial.

• Add the reducing agent (e.g., for transfer hydrogenation, a solution of formic acid and triethylamine in the respective solvent).

• Stir the reactions at the desired temperature and monitor by TLC or GC.

• Upon completion, quench the reaction appropriately, extract the product, and analyze by chiral HPLC or GC for conversion and enantiomeric excess.

Mechanistic Visualization

A deeper understanding of the catalytic cycle can aid in troubleshooting. Below is a simplified representation of the Noyori asymmetric hydrogenation mechanism, which highlights the key role of the chiral ligand and the metal center.

Caption: Simplified catalytic cycle for Noyori asymmetric hydrogenation.

This guide provides a framework for systematically addressing common challenges in the optimization of catalysts for asymmetric ketone reduction. By understanding the underlying principles and employing a methodical approach to experimentation, researchers can significantly improve the efficiency and selectivity of these critical transformations.

References

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018). Molecules, 23(9), 2408. [Link]

• Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. (2015). Applied Microbiology and Biotechnology, 99(12), 5187–5203. [Link]

• Enantioselective reduction of ketones. (n.d.). In Wikipedia. Retrieved January 24, 2026, from [Link]

• Advanced Organic Chemistry: Asymmetric Carbonyl Reduction. (2024, May 24). YouTube. [Link]

• Ketone Reduction. (n.d.). American Chemical Society. Retrieved January 24, 2026, from [Link]

• Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. (2018). Catalysis Science & Technology, 8(4), 955-969. [Link]

• Engineering a Carbonyl Reductase to Simultaneously Increase Activity Toward Bulky Ketone and Isopropanol for Dynamic Kinetic Asymmetric Reduction via Enzymatic Hydrogen Transfer. (2023). ACS Catalysis, 13(15), 10329–10336. [Link]

• Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. (2011). The Journal of Organic Chemistry, 76(19), 7606–7615. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018). PMC. [Link]

• Modern Methods for Asymmetric Hydrogenation of Ketones. (2006). Organic Chemistry Portal. [Link]

• Evaluation of Ligands for Ketone Reduction by Asymmetric Hydride Transfer in Water by Multi-Substrate Screening. (2008). European Journal of Organic Chemistry, 2008(1), 145-150. [Link]

• Ketones to Alcohols, Part 4: Enantioselective Reduction: Boranes. (2020, January 24). YouTube. [Link]

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Technical Support Center: Synthesis of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol and Management of Common Impurities

Introduction: The synthesis of enantiomerically pure (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is a critical step in the development of various pharmaceutical agents. Its structural motif, a chiral 1,3-amino alcohol, is a key pharmacophore. However, achieving high chemical and, most importantly, enantiomeric purity presents significant challenges. Impurities can arise from starting materials, side reactions, or incomplete stereochemical control. This guide provides in-depth technical support for researchers, scientists, and drug development professionals, offering troubleshooting advice and detailed protocols to identify, mitigate, and eliminate common impurities encountered during its synthesis.

Section 1: Overview of Synthetic Strategies & Associated Impurity Profiles

The two predominant strategies for synthesizing the target molecule are the asymmetric reduction of a prochiral ketone and the resolution of a racemic mixture. Each pathway has a unique impurity profile that must be understood for effective process control.

Caption: Fig 1. Primary synthetic routes to the target molecule.

The choice of synthetic route directly influences the potential impurities that may be observed. A summary of these relationships is presented below.

Synthetic Strategy	Most Probable Impurity Classes
Asymmetric Reduction of Prochiral Ketone	1. Enantiomeric Impurity: (S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol2. Starting Material: Unreacted 3-Amino-3-(4-methoxyphenyl)propan-1-one3. Catalyst Residues: Residual transition metals (e.g., Ru, Rh, Co)[1]4. Side-Reaction Products: Over-reduction or elimination products
Chiral Resolution of Racemic Mixture	1. Enantiomeric Impurity: (S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol2. Resolving Agent: Residual chiral acid (e.g., tartaric acid, mandelic acid)3. Diastereomeric Salt: Incompletely separated (S)-amine-(R)-acid salt4. Process Solvents: Residual solvents from crystallization and extraction

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a practical, question-and-answer format.

Q1: My enantiomeric excess (e.e.) is lower than expected after asymmetric reduction. What are the common causes and how can I improve it?

A1: Low enantioselectivity is a frequent challenge in asymmetric catalysis. The root cause typically involves the catalyst system, reaction conditions, or the substrate itself.

• Causality and Troubleshooting:

  • Catalyst Deactivation: Chiral ligands or the metal center can be sensitive to air, moisture, or impurities in the starting materials/solvents. Ensure all reagents and solvents are rigorously dried and reactions are performed under an inert atmosphere (N₂ or Ar).

  • Incorrect Catalyst Loading or Substrate/Catalyst Ratio: The efficiency of asymmetric hydrogenation is highly dependent on the catalyst loading.[2][3] Too little catalyst can lead to a slow, incomplete reaction, while too much can sometimes lead to side reactions or be economically unviable. Systematically screen catalyst loading (e.g., 0.1 mol%, 0.5 mol%, 1.0 mol%) to find the optimum.

  • Sub-optimal Reaction Conditions: Temperature and hydrogen pressure are critical parameters. Lowering the temperature often increases enantioselectivity, albeit at the cost of reaction rate. Conversely, high temperatures can decrease selectivity. Perform a design of experiments (DoE) to screen these variables.

  • Solvent Effects: The solvent can significantly influence the catalytic cycle and the chiral environment. Protic solvents like methanol or ethanol have been shown to be effective in some cobalt-catalyzed hydrogenations.[1] Screen a range of solvents (e.g., MeOH, EtOH, THF, Toluene) to identify the ideal medium for your specific catalyst system.

Q2: I am observing a significant peak corresponding to the precursor, 3-Amino-3-(4-methoxyphenyl)propan-1-one, in my post-reaction analysis. How do I drive the reduction to completion?

A2: The presence of unreacted starting material points to an incomplete reaction, which can be caused by several factors related to the reducing agent or reaction kinetics.

• Causality and Troubleshooting:

  • Insufficient Reducing Agent: Whether using a catalytic hydrogenation setup or a stoichiometric hydride reagent (e.g., NaBH₄ with a chiral additive), ensure you are using a sufficient excess. For hydride reductions, 1.5 to 2.0 equivalents are often required to ensure completion.

  • Inactive Reagents: Hydride reducing agents can degrade upon storage. It is crucial to use a freshly opened bottle or to titrate the reagent to determine its active hydride content. For catalytic hydrogenations, ensure the hydrogen source is pure and the delivery system has no leaks.

  • Reaction Time: Some reductions, particularly at lower temperatures to favor high e.e., may require extended reaction times. Monitor the reaction progress periodically using a suitable analytical method like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Product Inhibition: In some cases, the product can coordinate to the catalyst and inhibit its activity. This is less common but can be addressed by adjusting catalyst loading or reaction concentration.

Q3: My final product shows signs of an unsaturated impurity, likely an alkene. What is this and how can I prevent it?

A3: The impurity is likely a product of β-elimination, a common side reaction for 1,3-amino alcohols.[4] This involves the loss of the hydroxyl group and a proton from the adjacent carbon to form a double bond.

• Causality and Troubleshooting:

  • Harsh Reaction Conditions: This side reaction is typically promoted by high temperatures and strongly acidic or basic conditions. During workup or purification, avoid prolonged exposure to strong acids or bases. If an acid is required to break an emulsion or neutralize a base, use it judiciously and keep the temperature low.

  • Purification Method: Distillation at high temperatures is a primary cause of elimination. If distillation is necessary, perform it under a high vacuum to lower the boiling point. The preferred method for purification is recrystallization or column chromatography under neutral conditions.

Q4: After performing a chiral resolution, I am struggling to completely remove the resolving agent from my final product. What is the best practice for this?

A4: Residual resolving agent is a common process-related impurity in syntheses that rely on diastereomeric salt formation.[5] Its removal is essential for achieving high chemical purity.

• Causality and Troubleshooting:

  • Inefficient Salt Breaking: The diastereomeric salt must be fully dissociated back into the free amine and the free chiral acid. This is typically achieved by dissolving the salt in a biphasic system (e.g., water and an organic solvent like ethyl acetate or dichloromethane) and adjusting the pH.

  • Protocol for Removal:

    • Dissolve the filtered diastereomeric salt in a minimal amount of hot water or a suitable solvent mixture.

    • Cool the solution and add an organic solvent immiscible with water.

    • Basify the aqueous layer slowly with a suitable base (e.g., 1M NaOH, K₂CO₃) to a pH of 10-12 while stirring vigorously. This deprotonates the amine, making it soluble in the organic layer, while the chiral acid salt remains in the aqueous layer.

    • Separate the organic layer.

    • Extract the aqueous layer 2-3 more times with the organic solvent to ensure full recovery of the product.

    • Combine the organic extracts, wash with brine to remove residual water, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Section 3: Key Experimental Protocols

Protocol A: Chiral HPLC Method for Enantiomeric Purity Analysis

This protocol provides a general starting point for analyzing the enantiomeric excess of the final product. The specific column and mobile phase may require optimization.

• Instrumentation: HPLC system with a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase is often effective. Examples include Chiralcel OD-H or Chiralpak AD-H.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol). A common starting point is 90:10 Hexane:Isopropanol. An amine additive (e.g., 0.1% diethylamine) is often required to improve peak shape for basic compounds.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 225 nm.

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of the mobile phase.

• Analysis: Inject 10 µL. The two enantiomers should resolve into distinct peaks. Calculate the enantiomeric excess (% e.e.) using the formula: e.e. = |(Area_R - Area_S) / (Area_R + Area_S)| * 100.

Protocol B: Purification by Diastereomeric Salt Crystallization (General Guideline)

This protocol outlines the general steps for separating enantiomers via crystallization.[6][7]

• Reagent Selection: Choose a suitable chiral resolving agent. For a basic amine like the target molecule, an acidic resolving agent such as (+)-Tartaric acid, (R)-(-)-Mandelic acid, or (+)-Dibenzoyl-D-tartaric acid is appropriate.

• Salt Formation: Dissolve one equivalent of the racemic amine in a suitable solvent (e.g., methanol, ethanol, or acetone). In a separate flask, dissolve 0.5 to 1.0 equivalents of the chiral resolving agent in the same solvent.

• Crystallization: Slowly add the resolving agent solution to the amine solution, often with gentle heating to ensure complete dissolution. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator to induce crystallization of one diastereomeric salt.

• Isolation: Collect the crystals by vacuum filtration and wash with a small amount of the cold crystallization solvent.

• Purity Check: Liberate a small sample of the amine from the salt (as described in Q4) and check its enantiomeric purity via chiral HPLC.

• Recrystallization: If the desired e.e. is not achieved, recrystallize the diastereomeric salt from a suitable solvent system to enhance its purity.

• Liberation of Free Amine: Once the desired purity is reached, liberate the free (R)-amine from the bulk of the purified diastereomeric salt using the procedure outlined in Q4.

Section 4: Impurity Reference Table

Impurity Name	Structure	Likely Origin	Analytical Signature (Expected)
(S)-Enantiomer	(S)-3-Amino-3-(4-methoxyphenyl)propan-1-ol	Incomplete stereoselection or resolution	Chiral HPLC: Separate peak from the (R)-enantiomer. NMR/MS: Indistinguishable from the (R)-enantiomer.
Prochiral Ketone	3-Amino-3-(4-methoxyphenyl)propan-1-one	Incomplete reduction	LC-MS: M-2 mass units from the product. ¹H NMR: Absence of carbinol proton, presence of characteristic ketone signals.
Elimination Product	3-(4-methoxyphenyl)prop-2-en-1-ol	Thermal or acid/base-catalyzed degradation	LC-MS: M-17 mass units from the product (loss of NH₃). ¹H NMR: Appearance of vinylic protons (signals between 5-7 ppm).
Resolving Agent	e.g., Tartaric Acid	Incomplete removal after resolution	¹H NMR: Characteristic signals of the acid (e.g., sharp singlets for tartaric acid). LC-MS: Peak corresponding to the mass of the resolving agent.
Over-reduction Product	3-(4-methoxyphenyl)propane	Harsh reduction conditions (unlikely but possible)	LC-MS: M-17 mass units from the product (loss of NH₂ and OH). ¹H NMR: Complete absence of amine and alcohol protons.

Section 5: Visualizing Impurity Formation Pathways

The following diagram illustrates the desired synthetic transformation and the key side reactions that lead to common impurities during the asymmetric reduction pathway.

Caption: Fig 2. Competing reaction pathways leading to impurities.

References

• Sciensano. (2018). Impurity profiling of the most frequently encountered falsified polypeptide drugs on the Belgian market. Available at: [Link]

• Wikipedia. Norgestrel. Available at: [Link]

• MDPI. (2020). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one. Available at: [Link]

• Rasayan Journal of Chemistry. (2018). Synthesis of 2-amino-3-phenylpropan-1-ol compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Available at: [Link]

• ACS Publications. (2022). Cobalt-Catalyzed Asymmetric Hydrogenation of Enamides: Insights into Mechanisms and Solvent Effects. Organometallics. Available at: [Link]

• NIH National Library of Medicine. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. PMC. Available at: [Link]

• RSC Publishing. (2022). Recent progress in the chemistry of β-aminoketones. Available at: [Link]

• ResearchGate. 3-Methylamino-3-phenylpropan-1-ol. Available at: [Link]

• Organic Chemistry Portal. β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition. Available at: [Link]

• University of Helsinki. (2017). Asymmetric hydrogenation of imines, enamines and N- heteroarenes with Frustrated Lewis pairs in combination with chiral counter-ion catalysis. Helda. Available at: [Link]

• ResearchGate. Synthesis of 2-amino-3-phenylpropan-1-OL compounds from baylis-hillman derivatives, carbon nanotube, kinetic, lifetime and biological studies. Available at: [Link]

• ResearchGate. (2006). Studies on the reduction of beta-enamino ketones. Available at: [Link]

• ACS Publications. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. Available at: [Link]

• Google Patents. Resolution of racemic amino acids.

• SpringerLink. Asymmetric catalytic hydrogenation of imines and enamines in natural product synthesis. Available at: [Link]

• Organic Chemistry Portal. Reduction of enamines and derivatives. Available at: [Link]

• Chemistry LibreTexts. (2023). β-Elimination Reactions. Available at: [Link]

• Master Organic Chemistry. Reactions and Mechanisms. Available at: [Link]

• Pharmaffiliates. Formoterol-impurities. Available at: [Link]

• MDPI. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. Available at: [Link]

• ResearchGate. (2005). Impurity profile of amino acids?. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Catalysts for the Asymmetric Synthesis of Chiral Amino Alcohols

Introduction: The Imperative of Chirality in Amino Alcohols

Chiral amino alcohols are fundamental structural motifs in a vast array of biologically active molecules, including pharmaceuticals, natural products, and chiral ligands for asymmetric catalysis.[1] The specific three-dimensional arrangement of the amino and hydroxyl groups is often paramount to their biological function and therapeutic efficacy. Consequently, the development of efficient and highly stereoselective methods for their synthesis is a cornerstone of modern organic chemistry and drug development. This guide provides a comparative analysis of the leading catalytic systems for the asymmetric synthesis of chiral amino alcohols, offering insights into their mechanisms, practical applications, and performance. We will delve into the distinct advantages and limitations of organocatalysis, transition metal catalysis, and biocatalysis, supported by experimental data and detailed protocols to aid researchers in selecting the optimal strategy for their synthetic challenges.

The Catalytic Landscape: Three Pillars of Asymmetric Synthesis

The enantioselective synthesis of chiral amino alcohols is dominated by three main catalytic paradigms: organocatalysis, transition metal catalysis, and biocatalysis. Each approach offers a unique set of tools and operates through distinct mechanisms to achieve stereocontrol.

• Organocatalysis: Utilizes small, chiral organic molecules to catalyze transformations. These metal-free catalysts are often lauded for their stability, low toxicity, and ready availability.[2]

• Transition Metal Catalysis: Employs complexes of metals such as rhodium, ruthenium, and iridium with chiral ligands to achieve high catalytic activity and enantioselectivity.[3]

• Biocatalysis: Leverages enzymes, such as transaminases and dehydrogenases, to perform highly specific and selective transformations under mild, aqueous conditions.[4]

The choice of catalyst is dictated by a multitude of factors including substrate scope, desired enantiomer, scalability, and economic viability. A direct comparison of their key attributes is presented below.

Feature	Organocatalysis	Transition Metal Catalysis	Biocatalysis
Catalyst Type	Small chiral organic molecules (e.g., proline)	Chiral metal-ligand complexes (e.g., Ru-BINAP)	Enzymes (e.g., transaminases)
Key Advantages	Metal-free, low toxicity, readily available, stable to air and moisture.[2]	High turnover numbers, broad substrate scope, high enantioselectivity.[3]	Exceptional enantio- and regioselectivity, mild reaction conditions (aqueous, ambient temp/pressure), environmentally benign.[4]
Common Limitations	Often requires higher catalyst loading, may have a narrower substrate scope compared to metal catalysts.	Potential for heavy metal contamination in the final product, sensitivity to air and moisture, cost of precious metals and ligands.	Limited substrate scope for wild-type enzymes, potential for substrate/product inhibition, can require specific co-factors and buffers.[5]
Typical Substrates	Aldehydes, ketones, imines.	Ketones, imines, olefins.	Ketones, α-keto acids.

I. Organocatalysis: The Rise of Small Molecule Catalysts

Organocatalysis has emerged as a powerful strategy in asymmetric synthesis, with L-proline and its derivatives being exemplary catalysts for the formation of chiral amino alcohols.[6] These catalysts typically operate via enamine or iminium ion intermediates, mimicking the mechanisms of Class I aldolase enzymes.[7][8]

Mechanism of Proline-Catalyzed Asymmetric Aldol Reaction

The proline-catalyzed aldol reaction between a ketone and an aldehyde is a classic example of enamine catalysis. The catalytic cycle, as illustrated below, proceeds through a series of well-defined steps:

• Enamine Formation: The secondary amine of proline reacts with the ketone to form a chiral enamine intermediate.[8]

• C-C Bond Formation: The enamine then attacks the aldehyde in a stereocontrolled fashion, guided by a Zimmerman-Traxler-like transition state.[9] The carboxylic acid group of proline plays a crucial role in activating the aldehyde via hydrogen bonding and facilitating the stereoselective attack.[7]

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the chiral aldol product and regenerate the proline catalyst.[7]

Caption: Catalytic cycle of the L-proline-catalyzed asymmetric aldol reaction.

Experimental Protocol: Proline-Catalyzed Synthesis of a β-Amino Alcohol Precursor

This protocol describes the asymmetric Mannich reaction, a variation of the aldol reaction, to produce a chiral β-amino ketone, which can be subsequently reduced to the corresponding chiral β-amino alcohol.[10]

Reaction: Asymmetric three-component Mannich reaction of acetone, p-anisaldehyde, and p-anisidine.

Materials:

• p-Anisaldehyde (1.0 mmol, 136 mg)

• p-Anisidine (1.1 mmol, 135 mg)

• L-Proline (0.3 mmol, 35 mg)

• Acetone (10 mL)

• Dimethyl sulfoxide (DMSO) (2 mL)

• Standard glassware for organic synthesis

Procedure:

• To a stirred solution of p-anisaldehyde (1.0 mmol) in acetone (10 mL), add p-anisidine (1.1 mmol).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add L-proline (0.3 mmol) and DMSO (2 mL) to the reaction mixture.

• Continue stirring at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water (20 mL).

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the chiral β-amino ketone.

Expected Outcome: High yield (typically >70%) and excellent enantioselectivity (often >95% ee) of the syn-Mannich product.[10]

II. Transition Metal Catalysis: Power and Precision

Transition metal-catalyzed asymmetric hydrogenation is a highly efficient and widely used method for the synthesis of chiral amino alcohols.[11] Catalysts based on ruthenium and rhodium, paired with chiral diphosphine ligands like BINAP, are particularly prominent. The Noyori asymmetric hydrogenation is a landmark in this field, recognized with the Nobel Prize in Chemistry in 2001.[12]

Mechanism of Noyori Asymmetric Hydrogenation

The Noyori asymmetric hydrogenation of ketones proceeds via a non-classical, metal-ligand bifunctional mechanism. The active catalyst features a Ru-H and an N-H bond, both of which are involved in the hydrogen transfer.

• Catalyst Activation: The pre-catalyst, typically a Ru(II)-dihalide complex, is activated by hydrogen in the presence of a base to form the active dihydride species.[11]

• Outer-Sphere Hydrogenation: The ketone substrate interacts with the catalyst in the outer coordination sphere. The hydrogen atoms are transferred concertedly from the metal (as a hydride) and the diamine ligand (as a proton) to the carbonyl group of the ketone via a six-membered pericyclic transition state.[12][13]

• Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated by reaction with hydrogen gas.

Caption: Catalytic cycle of the Noyori asymmetric hydrogenation of a ketone.

Experimental Protocol: Asymmetric Hydrogenation of an α-Amino Ketone

This protocol describes the synthesis of a chiral 1,2-amino alcohol via the asymmetric hydrogenation of the corresponding α-amino ketone hydrochloride salt using a Ru-BINAP catalyst system.

Reaction: Asymmetric hydrogenation of 2-aminoacetophenone hydrochloride.

Materials:

• 2-Aminoacetophenone hydrochloride (1.0 mmol, 171.6 mg)

• [RuCl₂((S)-BINAP)]₂·NEt₃ (0.005 mmol Ru, 8.8 mg)

• Potassium hydroxide (KOH) (1.2 mmol, 67.3 mg)

• 2-Propanol (5 mL)

• Hydrogen gas (H₂)

• Autoclave or high-pressure hydrogenation reactor

Procedure:

• In a glovebox, charge a glass liner for the autoclave with 2-aminoacetophenone hydrochloride (1.0 mmol) and the Ru-catalyst (0.005 mmol).

• Add a solution of KOH (1.2 mmol) in 2-propanol (5 mL).

• Seal the autoclave and purge with hydrogen gas three times.

• Pressurize the reactor to the desired hydrogen pressure (e.g., 8 atm).

• Stir the reaction mixture at room temperature (or as optimized) for the required time (e.g., 12-24 hours).

• After the reaction is complete, carefully vent the hydrogen gas.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the chiral amino alcohol.[1]

Expected Outcome: High conversion and excellent enantioselectivity (typically >98% ee) for the corresponding chiral amino alcohol.

III. Biocatalysis: Nature's Approach to Chirality

Biocatalysis offers an environmentally friendly and highly selective alternative for the synthesis of chiral amino alcohols.[4] Transaminases (TAs), in particular, have gained significant traction for their ability to catalyze the asymmetric amination of prochiral ketones with high enantiopurity.[5]

Mechanism of Transaminase-Catalyzed Amination

Transaminases are pyridoxal-5'-phosphate (PLP)-dependent enzymes that operate via a ping-pong bi-bi mechanism.[14]

• First Half-Reaction (Ping): The amino group from an amine donor (e.g., isopropylamine) is transferred to the PLP cofactor, converting it to pyridoxamine-5'-phosphate (PMP) and releasing the ketone byproduct (e.g., acetone).[5]

• Second Half-Reaction (Pong): The prochiral ketone substrate enters the active site and accepts the amino group from PMP, forming the chiral amine product and regenerating the PLP cofactor.[14]

The exquisite stereocontrol arises from the chiral environment of the enzyme's active site, which dictates the facial selectivity of the amino group transfer to the ketone.[14]

Caption: Ping-pong mechanism of a transaminase-catalyzed reaction.

Experimental Protocol: Transaminase-Mediated Synthesis of a Chiral Amine

This protocol outlines a typical procedure for the asymmetric synthesis of a chiral amine from a prochiral ketone using a commercially available transaminase.

Reaction: Asymmetric amination of a prochiral ketone.

Materials:

• Prochiral ketone substrate (e.g., 50 mM)

• Transaminase enzyme (commercially available kit or lyophilized powder)

• Isopropylamine (amine donor, e.g., 1 M)

• Pyridoxal-5'-phosphate (PLP) cofactor (e.g., 1 mM)

• Buffer solution (e.g., 100 mM potassium phosphate, pH 7.5)

• DMSO (as a co-solvent if the substrate has low aqueous solubility)

• Standard laboratory equipment for biochemical reactions (e.g., shaker incubator)

Procedure:

• Prepare the reaction buffer (100 mM potassium phosphate, pH 7.5).

• In a reaction vessel, dissolve the PLP cofactor in the buffer to a final concentration of 1 mM.

• Add the transaminase enzyme to the buffered PLP solution.

• Add the amine donor, isopropylamine, to a final concentration of 1 M.

• If necessary, dissolve the prochiral ketone substrate in a minimal amount of DMSO and add it to the reaction mixture to a final concentration of 50 mM.

• Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with shaking for 24-48 hours.

• Monitor the conversion and enantiomeric excess of the product by chiral HPLC or GC.

• For workup, basify the reaction mixture with NaOH to pH > 10.

• Extract the chiral amine product with an organic solvent (e.g., ethyl acetate or MTBE).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Further purification can be achieved by chromatography or crystallization if necessary.

Expected Outcome: High conversion (>90%) and exceptional enantioselectivity (>99% ee) are commonly achieved with optimized enzyme systems.[15]

Conclusion and Future Outlook

The synthesis of chiral amino alcohols is a mature field with a diverse and powerful toolkit of catalytic methods. Organocatalysis provides a robust, metal-free approach, particularly for aldol and Mannich-type reactions. Transition metal catalysis, exemplified by Noyori's asymmetric hydrogenation, offers unparalleled efficiency and broad applicability for the reduction of functionalized ketones. Biocatalysis, with enzymes like transaminases, is rapidly gaining prominence for its exceptional selectivity and green credentials, making it an increasingly attractive option for industrial-scale synthesis.

The future of chiral amino alcohol synthesis will likely involve a synergistic approach, where the boundaries between these catalytic realms become increasingly blurred. Chemoenzymatic cascades, combining the advantages of metal or organocatalysis with the selectivity of enzymes, are a particularly promising avenue.[16] Furthermore, the continued development of novel catalysts through ligand design, directed evolution of enzymes, and computational modeling will undoubtedly lead to even more efficient, selective, and sustainable methods for producing these vital chiral building blocks.

References

• List, B. Proline-catalyzed direct asymmetric aldol reactions. Journal of the American Chemical Society, 122(38), 9336-9337. [Link]

• List, B., Lerner, R. A., & Barbas III, C. F. (2000). Proline-catalyzed direct asymmetric aldol reactions. Journal of the American Chemical Society, 122(10), 2395-2396. [Link]

• Nakano, H., Owolabi, I. A., & Chennapuram, M. (2018). β-Amino alcohol organocatalysts for asymmetric additions. HETEROCYCLES, 97. [Link]

• Simon, R. C., & Kroutil, W. (2023). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. ACS Catalysis, 13(9), 6135-6166. [Link]

• Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link]

• Garrido-Barros, P., & Fdez-Manjarrés, R. (2018). Organocatalysis: Fundamentals and Comparisons to Metal and Enzyme Catalysis. Molecules, 23(11), 2849. [Link]

• Patsos, O., & Horvath, K. (2021). Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines. ACS Catalysis, 11(23), 14545-14566. [Link]

• University of Illinois Urbana-Champaign. (2020). The Use of ω-Transaminase for Chiral Amine Synthesis in Organic Synthesis. [Link]

• Hruby, V. J., & Qian, X. (1994). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Peptide Synthesis Protocols (pp. 249-286). Humana Press. [Link]

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• Kumar, M., et al. (2021). Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. RSC Advances, 11(2), 1017-1024. [Link]

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A Comparative In Vitro Efficacy Analysis of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol and Novel GABA-B Receptor Agonists

This guide provides a detailed comparative analysis of the in vitro biological efficacy of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol , a representative of the promising 3-amino-3-arylpropan-1-ol class of compounds, against the well-characterized GABA-B receptor agonist, (R)-Baclofen . The objective of this document is to offer researchers, scientists, and drug development professionals a comprehensive framework for evaluating novel compounds targeting the GABA-B receptor, grounded in established experimental protocols and data interpretation.

The 3-amino-3-arylpropan-1-ol scaffold has garnered significant interest in medicinal chemistry due to its potential to modulate various biological targets. Notably, derivatives of this structure have been explored for their activity as GABA-B receptor modulators.[1] The GABA-B receptor, a metabotropic G-protein coupled receptor (GPCR), is a critical mediator of inhibitory neurotransmission in the central nervous system (CNS).[2] Its activation leads to a cascade of downstream signaling events, including the inhibition of adenylyl cyclase and the modulation of ion channels, which collectively reduce neuronal excitability.[2] Consequently, GABA-B receptor agonists are of significant therapeutic interest for conditions such as muscle spasticity, anxiety, and addiction.[3]

This guide will delve into two fundamental in vitro assays essential for characterizing the pharmacological profile of putative GABA-B receptor agonists: a competitive radioligand binding assay to determine receptor affinity and a functional assay to quantify agonist-induced inhibition of cAMP production. For the purpose of this illustrative guide, representative data for (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is presented to demonstrate the application of these methodologies in a comparative context.

Comparative In Vitro Efficacy

The following table summarizes the key in vitro pharmacological parameters for (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol and the reference agonist, (R)-Baclofen, at the human GABA-B receptor.

Compound	Receptor Affinity (Ki, nM)	Functional Potency (EC50, nM)
(R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol	120	250
(R)-Baclofen	85	180

Note: The data for (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is representative for this class of compounds and is intended for illustrative purposes.

GABA-B Receptor Signaling Pathway

Activation of the GABA-B receptor by an agonist initiates a signaling cascade that modulates neuronal activity. The receptor is a heterodimer composed of GABA-B1 and GABA-B2 subunits.[4] Ligand binding to the GABA-B1 subunit induces a conformational change, leading to the activation of associated inhibitory G-proteins (Gi/o). The activated G-protein dissociates into its Gα and Gβγ subunits, which then mediate downstream effects. The Gα subunit inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can directly modulate ion channels, leading to the activation of inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels.[2]

Caption: Step-by-step workflow for the competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Cell membranes from a stable cell line overexpressing human GABA-B1 and GABA-B2 subunits are prepared by homogenization and differential centrifugation. The final membrane pellet is resuspended in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.4) and stored at -80°C.

• Assay Setup: The assay is performed in a 96-well plate format. Each well contains cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]-CGP54626, a high-affinity GABA-B antagonist), and varying concentrations of the test compound or reference compound. Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled competing ligand (e.g., 10 µM GABA).

• Incubation: The plates are incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: The filters are washed multiple times with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The percentage of specific binding is plotted against the logarithm of the test compound concentration, and the data are fitted to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding). The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional cAMP Accumulation Assay

This assay measures the ability of a compound to act as an agonist by quantifying its effect on the intracellular concentration of cyclic AMP (cAMP). GABA-B receptor activation inhibits adenylyl cyclase, leading to a decrease in cAMP levels.

Workflow Diagram:

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A Comparative Pharmacological Guide to Propanolamine Derivatives: From Bench to Preclinical Insight

This guide provides an in-depth comparison of the pharmacological effects of various propanolamine derivatives, offering a valuable resource for researchers, scientists, and professionals in drug development. We will delve into the structure-activity relationships that govern their diverse mechanisms of action, compare their therapeutic applications, and provide detailed experimental protocols to empower your research.

The Propanolamine Scaffold: A Foundation for Diverse Pharmacology

Propanolamines are a class of chemical compounds characterized by a 1-amino-2-propanol backbone.[1] This seemingly simple structure is the foundation for a wide array of pharmaceutical drugs with profound effects on the adrenergic system.[2] By modifying the substituents on the aromatic ring and the amino group, a spectrum of pharmacological activities can be achieved, ranging from potent agonism to selective antagonism of adrenergic receptors.[2][3] This guide will focus on a selection of key propanolamine derivatives to illustrate these principles, including the beta-blocker propranolol, the mixed-acting sympathomimetics phenylpropanolamine and ephedrine, and the CNS stimulant amphetamine.

Comparative Pharmacology: A Tale of Affinity and Efficacy

The diverse effects of propanolamine derivatives stem from their differential interactions with alpha- and beta-adrenergic receptors. These G-protein coupled receptors (GPCRs) are integral to the sympathetic nervous system, regulating a myriad of physiological processes.[4]

Propranolol: The Archetypal Beta-Adrenergic Antagonist

Propranolol is a non-selective beta-blocker, meaning it antagonizes both β1 and β2 adrenergic receptors.[4][5] Its mechanism of action involves competitively inhibiting the binding of catecholamines like epinephrine and norepinephrine to these receptors.[5] The blockade of β1 receptors, predominantly found in cardiac tissue, leads to a decrease in heart rate, myocardial contractility, and cardiac output.[4] The antagonism of β2 receptors in the smooth muscle of blood vessels and bronchi can lead to vasoconstriction and bronchoconstriction, respectively.[4] This non-selectivity is a key consideration in its clinical use. Therapeutically, propranolol is used to manage hypertension, angina pectoris, certain cardiac arrhythmias, and performance anxiety.[4][6][7]

Phenylpropanolamine (PPA) and Ephedrine: Mixed-Acting Sympathomimetics

Phenylpropanolamine (PPA) and ephedrine are sympathomimetic agents that exert their effects through a combination of direct receptor agonism and indirect stimulation of norepinephrine release.[8][9][10][11] PPA was commonly used as a decongestant and appetite suppressant.[8] It can increase heart rate and blood pressure, and in rare cases, has been associated with hemorrhagic stroke.[8] Ephedrine is also a central nervous system stimulant and is used to manage hypotension, particularly during anesthesia.[9][12] Both molecules demonstrate how subtle structural changes can shift the pharmacological profile from pure antagonism to a mixed agonist effect.

Amphetamine: A Potent CNS Stimulant

Amphetamine, another derivative, acts as a potent central nervous system stimulant.[13] Its primary mechanism involves increasing the synaptic levels of dopamine and norepinephrine in the brain.[13][14][15] Amphetamine achieves this by promoting the release of these neurotransmitters from presynaptic terminals and inhibiting their reuptake.[13][16] This leads to increased wakefulness, improved cognitive control, and euphoria.[14]

Structure-Activity Relationships (SAR): Decoding the Molecular Blueprint

The pharmacological diversity of propanolamine derivatives is a direct consequence of their molecular structure. Understanding the structure-activity relationships (SAR) is crucial for rational drug design and for predicting the pharmacological profile of novel compounds.[17]

Key SAR principles for propanolamine derivatives include:

• The Amino Group: The nature of the substituent on the amino group is a major determinant of receptor selectivity and intrinsic activity. For instance, a bulky substituent like the isopropyl group in propranolol is crucial for its beta-blocking activity.[18]

• The Aromatic Ring: Substituents on the aromatic ring influence receptor affinity and selectivity. For beta-blockers, the nature and position of these substituents are critical for potency.[18]

• The Hydroxyl Group: The hydroxyl group on the β-carbon of the propanolamine side chain is essential for binding to adrenergic receptors.

• Stereochemistry: The stereochemistry at the β-carbon is critical for activity. For many beta-blockers, the (S)-enantiomer is significantly more potent than the (R)-enantiomer.[3]

The following diagram illustrates the core propanolamine scaffold and highlights key positions for chemical modification that dictate pharmacological activity.

Caption: Key modification points on the propanolamine scaffold.

Comparative Data Summary

The following table summarizes key pharmacological parameters for our selected propanolamine derivatives. This data is essential for a direct comparison of their potency and selectivity.

Derivative	Primary Mechanism of Action	Primary Receptor Targets	Agonist/Antagonist	Therapeutic Use
Propranolol	Competitive antagonist	β1, β2-adrenergic	Antagonist	Hypertension, Angina, Arrhythmia[4][6][7]
Phenylpropanolamine	Mixed-acting sympathomimetic	α, β-adrenergic	Agonist	Decongestant, Anorectic[8]
Ephedrine	Mixed-acting sympathomimetic, CNS stimulant	α, β-adrenergic	Agonist	Hypotension management[9][12]
Amphetamine	Promotes neurotransmitter release, inhibits reuptake	Dopamine, Norepinephrine	Agonist (indirect)	ADHD, Narcolepsy[13][14]

Experimental Protocols for Pharmacological Characterization

To empirically determine and compare the pharmacological effects of propanolamine derivatives, a suite of in vitro and in vivo assays is employed. The following protocols provide a detailed, step-by-step guide for key experiments.

In Vitro Characterization

This assay is the gold standard for determining the binding affinity of a compound to a specific receptor.[19] It utilizes a radiolabeled ligand that binds to the receptor of interest.

Principle: A competitive binding assay measures the ability of an unlabeled test compound (e.g., a propanolamine derivative) to displace a radiolabeled ligand from its receptor. The concentration of the test compound that displaces 50% of the radiolabeled ligand (IC50) is determined, from which the binding affinity (Ki) can be calculated.[20]

Step-by-Step Protocol:

• Membrane Preparation:

  • Homogenize tissue or cells expressing the target adrenergic receptor in a cold lysis buffer.[20]

  • Perform differential centrifugation to isolate the cell membranes containing the receptors.[19]

  • Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.[20]

• Assay Setup:

  • In a 96-well plate, add the membrane preparation, the radiolabeled ligand (e.g., [³H]dihydroalprenolol for beta-receptors), and varying concentrations of the unlabeled test compound.[21]

  • Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known antagonist).[19]

• Incubation:

  • Incubate the plate at a specific temperature for a set time to allow the binding to reach equilibrium.[21]

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand.[20][21]

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.[20]

• Quantification:

  • Measure the radioactivity retained on the filters using a scintillation counter.[20]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Caption: Workflow for a radioligand binding assay.

This cell-based assay measures the modulation of cyclic adenosine monophosphate (cAMP), a key second messenger in adrenergic receptor signaling.[22][23]

Principle: Gs-coupled receptors (like β-adrenergic receptors) activate adenylyl cyclase, leading to an increase in intracellular cAMP.[22] Gi-coupled receptors (like α2-adrenergic receptors) inhibit adenylyl cyclase, causing a decrease in cAMP.[22] This assay quantifies these changes in cAMP levels to determine if a compound is an agonist or an antagonist.[24]

Step-by-Step Protocol:

• Cell Culture:

  • Culture cells expressing the adrenergic receptor of interest.

• Compound Treatment:

  • Treat the cells with varying concentrations of the test compound.

  • For antagonist testing, co-incubate the test compound with a known agonist.

• Cell Lysis:

  • Lyse the cells to release the intracellular cAMP.[24]

• cAMP Detection:

  • Use a commercial cAMP assay kit (e.g., HTRF, ELISA, or bioluminescence-based) to quantify the cAMP levels in the cell lysates.[24][25]

• Data Analysis:

  • Plot the cAMP concentration as a function of the test compound concentration.

  • For agonists, determine the EC50 (concentration for 50% of maximal effect).

  • For antagonists, determine the IC50 (concentration for 50% inhibition of the agonist response).

The following diagram illustrates the signaling pathway leading to cAMP production upon β-adrenergic receptor activation.

Caption: β-Adrenergic receptor signaling pathway.

This ex vivo technique assesses the contractile or relaxant effects of a compound on isolated tissues, such as blood vessels or airway smooth muscle.[26][27][28]

Principle: The contractility of an isolated tissue is measured in response to the application of a test compound.[27] This provides a functional readout of the compound's effect in a more physiologically relevant system than isolated cells.[28]

Step-by-Step Protocol:

• Tissue Dissection and Mounting:

  • Dissect the tissue of interest (e.g., rat aorta) and mount it in an organ bath containing a physiological salt solution.[29]

• Equilibration:

  • Allow the tissue to equilibrate under a resting tension.

• Compound Addition:

  • Add cumulative concentrations of the test compound to the organ bath.

• Force Transduction:

  • Record the changes in tissue tension using a force transducer.[27]

• Data Analysis:

  • Construct a concentration-response curve to determine the potency and efficacy of the compound.

In Vivo Assessment

Telemetry is the gold standard for measuring cardiovascular parameters like blood pressure and heart rate in conscious, freely moving animals.[30][31] This minimizes the confounding effects of stress from restraint.[32][33][34]

Principle: A small telemetry transmitter is surgically implanted in the animal to continuously monitor and transmit cardiovascular data.[30]

Step-by-Step Protocol:

• Transmitter Implantation:

  • Surgically implant a telemetry transmitter, with the catheter placed in an artery (e.g., carotid or femoral) for blood pressure measurement.

• Recovery:

  • Allow the animal to fully recover from surgery.

• Data Acquisition:

  • House the animal in its home cage on a receiver that collects the transmitted data.

  • Record baseline cardiovascular parameters.

• Drug Administration:

  • Administer the test compound via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Post-Dose Monitoring:

  • Continuously record the cardiovascular parameters for a set period after drug administration.

• Data Analysis:

  • Analyze the changes in blood pressure and heart rate over time to determine the in vivo pharmacological effects of the compound.

Conclusion and Future Directions

The propanolamine scaffold has proven to be an incredibly versatile platform for the development of a wide range of therapeutics. The examples discussed in this guide highlight the profound impact that subtle chemical modifications can have on pharmacological activity. By employing the detailed experimental protocols outlined herein, researchers can effectively characterize the pharmacological profiles of novel propanolamine derivatives, paving the way for the discovery of new and improved medicines. Future research in this area will likely focus on developing derivatives with enhanced receptor selectivity and improved side-effect profiles, further expanding the therapeutic potential of this important class of compounds.

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol

A Comparative Approach to Structural Elucidation and Stereochemical Assignment

For researchers and professionals in drug development and asymmetric catalysis, the unambiguous structural confirmation and stereochemical assignment of chiral molecules are paramount. Chiral β-amino alcohols, such as (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol, are critical building blocks in the synthesis of numerous pharmaceutical agents and chiral ligands.[1][2][3] Their efficacy and safety are often intrinsically linked to their specific three-dimensional arrangement. This guide provides an in-depth, comparative spectroscopic analysis of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol, offering a robust framework for its characterization and differentiation from structurally similar alternatives.

The narrative that follows is grounded in the principles of causality, explaining not just what is observed in a spectrum, but why a particular signal appears, and how it contributes to the complete structural puzzle. Each analytical step is designed to be self-validating, ensuring a high degree of confidence in the final assignment.

Molecular Blueprint: Structure and Key Features

Before delving into the spectroscopic data, a thorough understanding of the molecule's architecture is essential. (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is a chiral β-amino alcohol featuring a stereocenter at the C3 position.

Key Structural Features:

• Primary Alcohol (-CH₂OH): This group will exhibit characteristic stretching and bending vibrations in the Infrared (IR) spectrum and produce distinct signals in both ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra.

• Primary Amine (-NH₂): The amine group is another key functional group with characteristic IR absorptions. Its protons are often exchangeable, a feature that can be probed in ¹H NMR.

• Chiral Center (C3): The carbon atom bonded to the amino group, the phenyl ring, and the ethyl chain is the source of the molecule's chirality. This stereocenter renders the adjacent methylene protons (at C2) diastereotopic, a crucial feature observable in high-field ¹H NMR.

• Para-substituted Phenyl Ring: The aromatic ring with a methoxy group substituent will show characteristic signals in the aromatic region of the NMR spectra and specific absorption bands in the IR spectrum.

Caption: Molecular structure of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol with key functional groups highlighted.

Spectroscopic Fingerprinting: A Multi-Technique Approach

A single spectroscopic technique rarely provides a complete structural picture. A synergistic approach, combining IR, NMR, and Mass Spectrometry, is essential for comprehensive characterization.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy probes the vibrational modes of molecules, providing a rapid and effective method for identifying the presence of key functional groups.

Expected IR Absorptions for (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3200 (broad)	O-H stretch	Primary Alcohol
3350-3250 (two bands)	N-H stretch	Primary Amine
3100-3000	C-H stretch	Aromatic
2960-2850	C-H stretch	Aliphatic
~1610, ~1510	C=C stretch	Aromatic Ring
~1250	C-O stretch	Aryl Ether

| ~1050 | C-O stretch | Primary Alcohol |

The broad O-H stretch and the two distinct N-H stretching bands are particularly diagnostic for the presence of both the alcohol and primary amine functionalities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of organic molecules in solution.

¹H NMR Predicted Chemical Shifts and Splitting Patterns:

Proton(s)	Predicted δ (ppm)	Multiplicity	Integration	Key Correlations
H (OH, NH₂)	1.0-4.0 (broad)	Singlet	3H	Exchangeable with D₂O
H3 (CH-N)	~4.0-4.2	Multiplet	1H	Coupled to H2 protons
H1 (CH₂-O)	~3.6-3.8	Multiplet	2H	Coupled to H2 protons
OCH₃	~3.8	Singlet	3H	No coupling
H (Aromatic)	~7.2 (d) & ~6.9 (d)	Doublets	2H + 2H	Ortho-coupling
H2 (CH₂)	~1.8-2.0	Multiplet	2H	Diastereotopic, coupled to H1 and H3

The diastereotopic nature of the C2 protons is a direct consequence of the C3 stereocenter. These protons are chemically non-equivalent and are expected to appear as a complex multiplet, potentially two separate multiplets, each integrating to one proton.

Caption: Key ¹H NMR J-coupling correlations for (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol.

¹³C NMR Predicted Chemical Shifts:

Carbon(s)	Predicted δ (ppm)
C1 (CH₂-O)	~60
C2 (CH₂)	~40
C3 (CH-N)	~55
C4, C5, C6, C7, C8, C9 (Aromatic)	114-158
OCH₃	~55

The ¹³C NMR spectrum is expected to show 8 distinct signals, corresponding to the 8 unique carbon environments in the molecule (4 aromatic carbons will have unique shifts due to substitution).

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound, offering definitive confirmation of its elemental composition. Electron Ionization (EI) or Electrospray Ionization (ESI) can be used.

• Molecular Ion (M⁺): For C₁₀H₁₅NO₂, the expected monoisotopic mass is 181.1103 g/mol .[4] A high-resolution mass spectrum confirming this mass would provide strong evidence for the molecular formula.

• Key Fragmentation Pathways:

  • Loss of H₂O (M-18) from the alcohol.

  • Loss of NH₃ (M-17) from the amine.

  • Benzylic cleavage to form a stable [M-CH₂CH₂OH]⁺ fragment.

  • Cleavage to form the tropylium-like ion from the methoxybenzyl moiety.

Comparative Analysis: Distinguishing from Alternatives

To truly appreciate the unique spectroscopic signature of the target molecule, it is instructive to compare it with structurally related compounds.

Alternative 1: Achiral Analogue - 3-(4-Methoxyphenyl)propan-1-ol

This analogue lacks the C3 amino group, allowing for a direct assessment of the amine's spectroscopic impact.

Spectroscopic Feature	(R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol	3-(4-Methoxyphenyl)propan-1-ol	Rationale for Difference
IR (N-H stretch)	~3350-3250 cm⁻¹ (two bands)	Absent	Absence of the -NH₂ group.
¹H NMR (C3-H)	~4.1 ppm	~2.7 ppm (triplet)	The C3 proton is deshielded by the adjacent nitrogen atom.
¹H NMR (C2-H₂)	Multiplet (diastereotopic)	Multiplet (not diastereotopic)	No chiral center in the achiral analogue.
MS (M⁺)	181.11	166.10[5]	Difference corresponds to the mass of NH vs. H.

Alternative 2: Positional Isomer - (1S)-1-(4-methoxyphenyl)propan-1-ol

This isomer has the hydroxyl group at the chiral center (C1) and a propyl chain.

Spectroscopic Feature	(R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol	(1S)-1-(4-methoxyphenyl)propan-1-ol	Rationale for Difference
IR (N-H stretch)	Present	Absent	Absence of the -NH₂ group.
¹H NMR (CH-O)	~3.7 ppm (on C1)	~4.5 ppm (on C1)	The proton on the carbon bearing the -OH group is more deshielded when it is also benzylic.
¹H NMR (CH-N)	~4.1 ppm (on C3)	Absent	Absence of the -NH₂ group.
¹³C NMR (C-O)	~60 ppm	~75 ppm	The carbon attached to the hydroxyl group is more deshielded when it is also benzylic.

The Gold Standard for Chirality: Vibrational Circular Dichroism (VCD)

While standard NMR and IR can confirm the constitution of the molecule, they are inherently "blind" to chirality in an achiral solvent.[6][7] To determine the absolute configuration (R vs. S), a chiroptical technique is required. Vibrational Circular Dichroism (VCD) is a powerful method that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[8]

• Principle: Enantiomers produce VCD spectra that are mirror images of each other (equal in magnitude but opposite in sign).

• Application: By comparing the experimentally measured VCD spectrum of the synthesized compound to a spectrum predicted by ab initio or Density Functional Theory (DFT) calculations for the (R)-enantiomer, the absolute configuration can be definitively assigned.[8][9] A positive correlation confirms the (R) configuration, while a negative correlation would indicate the (S) configuration. This provides an unparalleled level of confidence in the stereochemical assignment.

Standard Operating Procedures: Experimental Protocols

Reproducible and high-quality data are the bedrock of scientific integrity. The following are generalized protocols for the acquisition of the spectroscopic data discussed.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrument: FTIR Spectrometer with a Deuterated Triglycine Sulfate (DTGS) detector.

• Accessory: Attenuated Total Reflectance (ATR) with a diamond crystal.

• Sample Preparation: Apply a small drop of the neat liquid sample directly onto the ATR crystal.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • Scan Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add 32 scans for a good signal-to-noise ratio.

• Processing: Perform automatic baseline correction and ATR correction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation: Dissolve ~10-20 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Set spectral width to cover -2 to 12 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Co-add 16 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set spectral width to cover 0 to 200 ppm.

  • Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

  • Co-add 1024 scans or more to achieve adequate signal-to-noise.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the spectra using the TMS signal.

High-Resolution Mass Spectrometry (HRMS)

• Instrument: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in methanol or acetonitrile with 0.1% formic acid.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in the m/z range of 50-500.

  • Use an internal calibrant to ensure high mass accuracy.

• Processing: Determine the accurate mass of the protonated molecular ion [M+H]⁺ and compare it to the theoretical mass calculated for the elemental formula C₁₀H₁₅NO₂H⁺.

Caption: A typical workflow for the complete spectroscopic characterization of a chiral molecule.

Conclusion

The spectroscopic analysis of (R)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is a multi-faceted process that relies on the synergistic application of several analytical techniques. Infrared spectroscopy confirms the presence of the key alcohol and amine functional groups. Mass spectrometry validates the molecular formula. High-field ¹H and ¹³C NMR spectroscopy elucidates the precise carbon-hydrogen framework and reveals subtle stereochemical effects such as diastereotopicity. Finally, Vibrational Circular Dichroism, when paired with theoretical calculations, provides the ultimate confirmation of the molecule's absolute configuration. By following the structured, comparative approach outlined in this guide, researchers can confidently and rigorously characterize this important chiral building block, ensuring the integrity and quality of their downstream applications in drug discovery and materials science.

References

• SIELC Technologies. (2018, May 16). 3-(4-Methoxyphenyl)propan-1-ol.

• PubChem. 3-(4-Methoxyphenyl)-1-propanol. Retrieved from [Link]

• Natural Products Magnetic Resonance Database. (1s)-1-(4-methoxyphenyl)propan-1-ol. Retrieved from [Link]

• PubChem. 3-((4-Methoxybenzyl)oxy)propan-1-ol. Retrieved from [Link]

• Heller, S. R., & Milne, G. W. A. (1978). EPA/NIH Mass Spectral Data Base. U.S. Government Printing Office. Retrieved from [Link]

• Pérez, M., et al. (2022). Synthesis, resolution, and absolute configuration determination of a vicinal amino alcohol with axial chirality. Application to the synthesis of new box and pybox ligands. PMC. Retrieved from [Link]

• Rode, M. F., et al. (2010). Vibrational Circular Dichroism and IR Absorption Spectra of Amino Acids: A Density Functional Study. The Journal of Physical Chemistry A. Retrieved from [Link]

• Buckingham, A. D., & Fischer, P. (2006). Direct chiral discrimination in NMR spectroscopy. Chemical Physics. Retrieved from [Link]

• Doc Brown's Chemistry. Carbon-13 NMR spectrum of propan-1-ol. Retrieved from [Link]

• Tarcoveanu, A., et al. (2021). Competition between inter and intramolecular hydrogen bond evidenced by vibrational circular dichroism spectroscopy: The case of (1S,2R)-(-)-cis-1-amino-2-indanol. PubMed. Retrieved from [Link]

• IntechOpen. (2024). NMR Discrimination of Chiral Organic Compounds. Retrieved from [Link]

• Reddy, K. S., et al. (2020). Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. RSC Publishing. Retrieved from [Link]

• National Institute of Standards and Technology. 1-Propanol, 3-amino-. Retrieved from [Link]

• Lazzeretti, P. (2017). Chiral discrimination in nuclear magnetic resonance spectroscopy. PubMed. Retrieved from [Link]

• Smith, M. K., & Lectka, T. (2025). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. PubMed Central. Retrieved from [Link]

• Wikipedia. Vibrational circular dichroism. Retrieved from [Link]

• ResearchGate. IR spectrum of 1-(4-methoxyphenyl)-3-(4-propyloxyphenyl)-2-propen-1-one. Retrieved from [Link]

• Wadhwa, S., et al. (2024). Direct Chiral Discrimination with NMR. ChemRxiv. Retrieved from [Link]

• Westlake University. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from [Link]

• ResearchGate. 1H-NMR spectra of (a) menthyl 3-(4-methoxyphenyl) oxirane-carboxylate.... Retrieved from [Link]

• Kessler, J., et al. (2018). Insight into vibrational circular dichroism of proteins by density functional modeling. RSC Publishing. Retrieved from [Link]

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley-Interscience. Retrieved from [Link]

• Automated Topology Builder. Methyl3-(4-methoxyphenyl)propanoate. Retrieved from [Link]

• American Chemical Society. (2026). Enantioselective [4 + 2] Annulation Reaction of C1-Ammonium Enolate and Azadiene for 3,4-Dihydroquinolinones Synthesis. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Personal Protective Equipment for Handling (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol

A Note on Scientific Precaution: As of the date of this publication, a specific Safety Data Sheet (SDS) for (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol is not publicly available. In the spirit of proactive safety and scientific integrity, this guide is built upon a conservative risk assessment. The recommendations herein are based on the known hazards of the structurally similar compound, 3-Aminopropanol (CAS 156-87-6) . The presence of the amino and alcohol functional groups suggests the potential for similar toxicological and corrosive properties. Therefore, until specific data becomes available, it is prudent to treat (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol with a high degree of caution, assuming it may pose similar or greater hazards.

Hazard Profile: A Conservative Assessment

Based on the Safety Data Sheet for 3-Aminopropanol, we will assume that (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol presents the following hazards.[1][2][3] This proactive stance is a cornerstone of a robust laboratory safety culture.

Hazard Classification	GHS Hazard Statement	Potential Effects
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Ingestion may lead to harmful health effects.
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin	Skin absorption may cause systemic toxicity.[4]
Skin Corrosion (Sub-category 1B)	H314: Causes severe skin burns and eye damage	Direct contact can cause severe burns and irreversible skin damage.[1][2][3][4]
Serious Eye Damage (Category 1)	H318: Causes serious eye damage	Direct contact can lead to irreversible eye damage and potential blindness.[1][2]

These classifications necessitate a stringent approach to personal protective equipment (PPE) to create a reliable barrier between the researcher and the chemical.

The Core of Protection: Selecting and Using Your PPE

The selection of PPE is not a static choice but a dynamic process that adapts to the specific laboratory operation being performed. The following sections provide a step-by-step guide to ensure your safety.

Eye and Face Protection: The First Line of Defense

Given the high risk of severe eye damage, robust eye and face protection is non-negotiable.

• Minimum Requirement: At all times when in the laboratory where this compound is present, ANSI Z87.1-compliant safety glasses with side shields must be worn.

• Handling Liquids and Solutions: When handling solutions of the compound, transferring liquids, or during any operation with a splash risk, chemical splash goggles are mandatory.[5][6][7]

• Elevated Risk Procedures: For tasks with a higher risk of splashing or energetic reactions (e.g., quenching a reaction, large-scale transfers), a full-face shield worn over chemical splash goggles is required to protect the entire face from corrosive splashes.[3][7]

Skin and Body Protection: An Impermeable Barrier

The potential for severe skin burns and dermal toxicity demands comprehensive skin and body protection.[5][8]

• Laboratory Coat: A flame-resistant laboratory coat should be worn and kept fully buttoned.

• Gloves: Standard nitrile gloves may not offer sufficient protection against corrosive amines. It is recommended to use chemical-resistant gloves such as neoprene or PVC.[7] For extended operations, consider double-gloving to provide an additional layer of safety. Always inspect gloves for any signs of degradation or perforation before use.[3]

• Apron: When handling larger quantities (above ~5g) or when there is a significant splash risk, a chemical-resistant apron worn over the lab coat is recommended.

• Full Body Protection: For large-scale operations or in the event of a significant spill, a chemical-resistant suit may be necessary to prevent widespread skin contact.[9]

• Footwear: Closed-toe shoes are a minimum requirement in any laboratory setting.

Respiratory Protection: Guarding Against Inhalation

While the vapor pressure of this compound may be low, the generation of aerosols or dusts during handling poses an inhalation risk.

• Standard Handling: All manipulations of (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol, including weighing and solution preparation, should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Spill or Aerosol Generation: In the event of a spill outside of a fume hood or a procedure that generates significant aerosols, a full-face respirator with an appropriate organic vapor/acid gas cartridge should be used.[2]

Operational Safety: PPE in Practice

The following table summarizes the recommended PPE for various laboratory procedures involving (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol.

Operation	Minimum Required PPE
Weighing (Solid)	Chemical splash goggles, chemical-resistant gloves, lab coat. (To be performed in a fume hood or ventilated balance enclosure).
Preparing Solutions	Chemical splash goggles, chemical-resistant gloves, lab coat.
Reaction Setup & Monitoring	Chemical splash goggles, chemical-resistant gloves, lab coat.
Work-up/Quenching	Full-face shield over chemical splash goggles, chemical-resistant gloves, lab coat, chemical-resistant apron.
Large-Scale Handling (>5g)	Full-face shield over chemical splash goggles, double-gloved with chemical-resistant gloves, lab coat, chemical-resistant apron.
Spill Cleanup	Full-face respirator with appropriate cartridges, chemical-resistant suit or coveralls, chemical-resistant gloves, and boots.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

A flowchart for PPE selection when handling the specified compound.

Disposal Plan: A Critical Final Step

Proper disposal of contaminated materials is as crucial as safe handling to protect yourself, your colleagues, and the environment.

• Contaminated PPE:

  • Gloves: Dispose of contaminated gloves immediately in a designated hazardous waste container.[3] Do not reuse disposable gloves.

  • Lab Coats and Aprons: If significant contamination occurs, the lab coat or apron should be professionally decontaminated or disposed of as hazardous waste. Do not launder contaminated lab coats at home.

• Chemical Waste:

  • Dispose of all waste containing (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol in a clearly labeled, sealed, and appropriate hazardous waste container.

  • Follow all institutional and local regulations for the disposal of corrosive and toxic chemical waste.

• Spill Cleanup Materials:

  • All materials used to clean up spills (absorbents, wipes, etc.) must be placed in a sealed, labeled hazardous waste container for disposal.

By adhering to these stringent PPE protocols and operational plans, you can confidently and safely handle (r)-3-Amino-3-(4-methoxyphenyl)propan-1-ol, ensuring both the integrity of your research and the safety of your laboratory environment.

References

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